Zatebradine

• CAS: 85175-67-3

Core Science & Biosynthesis

Zatebradine: A Technical Guide to its Discovery, Chemical Properties, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zatebradine (UL-FS 49) is a potent bradycardic agent that has been instrumental in the study of cardiac electrophysiology.[1] This technical guide provides a comprehensive overview of the discovery, chemical properties, and pharmacological profile of Zatebradine. It details its mechanism of action as a non-selective hyperpolarization-activated cyclic nucleotide-gated (HCN) channel blocker, summarizes its pharmacokinetic and pharmacodynamic properties, and outlines key experimental protocols for its investigation. This document is intended to serve as a valuable resource for researchers and professionals in the fields of pharmacology, medicinal chemistry, and cardiovascular drug development.

Discovery and Development

Zatebradine emerged from research efforts in the late 1980s and early 1990s aimed at developing "specific bradycardic agents" for the treatment of cardiovascular disorders such as stable angina pectoris.[2][3] The goal was to create a compound that could reduce heart rate without the negative inotropic or other significant hemodynamic effects associated with existing therapies like beta-blockers and calcium channel blockers.[2] Zatebradine, a phenylalkylamine derivative and a chemical congener of verapamil, was identified as a potent agent that selectively targets the sinoatrial node, the heart's natural pacemaker.[4] Its development paved the way for a new class of drugs known as If inhibitors, which includes the clinically approved drug Ivabradine.

Chemical Properties

Zatebradine is chemically known as 3-[3-[[2-(3,4-Dimethoxyphenyl)ethyl]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one. It is typically used in its hydrochloride salt form.

Property	Value	Reference
Chemical Formula	C₂₆H₃₆N₂O₅
Molecular Weight	456.58 g/mol
Monoisotopic Mass	456.262422 g/mol
CAS Number	85175-67-3 (free base)
Appearance	Crystalline solid
Solubility	Soluble in water, DMSO, and ethanol

Mechanism of Action

Zatebradine exerts its bradycardic effect primarily by blocking the hyperpolarization-activated cyclic nucleotide-gated (HCN) channels, which are responsible for the "funny" current (If) in the sinoatrial node. The If current plays a crucial role in the diastolic depolarization phase of the cardiac action potential, thereby controlling the heart rate. By inhibiting this current, Zatebradine slows the rate of diastolic depolarization, leading to a reduction in heart rate.

Zatebradine is a non-selective blocker of HCN channel isoforms. It has been shown to inhibit all four known HCN isoforms (HCN1, HCN2, HCN3, and HCN4) with similar potencies. In addition to its primary action on HCN channels, Zatebradine has also been reported to block voltage-gated outward K⁺ currents (IK) at higher concentrations, which may contribute to its electrophysiological profile. However, it exhibits little to no activity on L-type Ca²⁺ currents (ICa).

Signaling Pathway of HCN Channel Modulation

Caption: Signaling pathway of HCN channel modulation and the inhibitory action of Zatebradine.

Pharmacological Data

In Vitro Potency of Zatebradine on HCN Isoforms

HCN Isoform	IC₅₀ (µM)	Cell Line	Reference
Human HCN1	1.83	HEK293
Human HCN2	2.21	HEK293
Human HCN3	1.90	HEK293
Human HCN4	1.88	HEK293
Mean	1.96

Pharmacokinetic Parameters in Healthy Volunteers (7.5 mg dose)

Parameter	Intravenous Infusion	Oral Administration	Reference
Cmax	161.9 ± 70.9 ng/mL	24.3 ± 6.7 ng/mL
Tmax	0-3 min (post-infusion)	0.5 - 3 h
Renal Excretion (unchanged)	28.4 ± 5.8%	12.4 ± 3.7%
Fecal Excretion	27.3 ± 2.4%	43.4 ± 3.9%
Absorption	-	79.2 ± 15.3%

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for HCN Channel Inhibition

This protocol describes the general procedure for assessing the inhibitory effect of Zatebradine on HCN channels expressed in a heterologous system (e.g., HEK293 cells).

Methodology:

• Cell Culture and Transfection:

  • Culture HEK293 cells in appropriate media (e.g., DMEM supplemented with 10% FBS).

  • Transiently transfect cells with plasmids encoding the desired human HCN isoform (e.g., HCN1, HCN2, HCN3, or HCN4) and a fluorescent reporter protein (e.g., GFP) using a suitable transfection reagent.

  • Incubate cells for 24-48 hours post-transfection to allow for protein expression.

• Electrophysiological Recording:

  • Prepare an external solution containing (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 HEPES, and 10 glucose, with the pH adjusted to 7.4 with NaOH.

  • Prepare an internal (pipette) solution containing (in mM): 130 K-aspartate, 10 NaCl, 2 MgCl₂, 10 EGTA, 10 HEPES, and 5 Mg-ATP, with the pH adjusted to 7.2 with KOH.

  • Transfer a coverslip with transfected cells to a recording chamber on the stage of an inverted microscope.

  • Identify transfected cells by their fluorescence.

  • Establish a whole-cell patch-clamp configuration using borosilicate glass pipettes with a resistance of 2-5 MΩ.

  • Record HCN currents using a patch-clamp amplifier and appropriate data acquisition software.

• Voltage Protocol and Data Analysis:

  • Hold the cell at a depolarized potential (e.g., -40 mV) where HCN channels are closed.

  • Apply hyperpolarizing voltage steps (e.g., from -50 to -140 mV in 10 mV increments) to activate the HCN channels.

  • Record the resulting inward currents.

  • Perfuse the recording chamber with the external solution containing various concentrations of Zatebradine.

  • Repeat the voltage protocol in the presence of Zatebradine.

  • Measure the peak inward current at each voltage step before and after drug application.

  • Calculate the percentage of current inhibition for each Zatebradine concentration.

  • Construct a concentration-response curve and determine the IC₅₀ value by fitting the data to the Hill equation.

Experimental Workflow for Patch-Clamp Analysis

Caption: A typical experimental workflow for whole-cell patch-clamp electrophysiology.

Animal Model of Arrhythmia

The anti-arrhythmic potential of Zatebradine can be evaluated in various animal models. A commonly used model involves inducing arrhythmias in rodents or larger mammals and assessing the effects of the drug.

Methodology (Rat Model of Ischemia-Reperfusion Injury):

• Animal Preparation:

  • Anesthetize male Sprague-Dawley rats with an appropriate anesthetic (e.g., sodium pentobarbital).

  • Ventilate the animals mechanically.

  • Perform a thoracotomy to expose the heart.

• Induction of Arrhythmia:

  • Ligate the left anterior descending (LAD) coronary artery for a specific duration (e.g., 5 minutes) to induce ischemia.

  • Release the ligature to allow for reperfusion, which typically triggers ventricular arrhythmias.

• Drug Administration and Monitoring:

  • Administer Zatebradine or vehicle intravenously at various doses prior to or during the ischemic period.

  • Continuously monitor the electrocardiogram (ECG) to detect and quantify arrhythmias (e.g., ventricular premature beats, ventricular tachycardia, and ventricular fibrillation).

  • Record other hemodynamic parameters such as heart rate and blood pressure.

• Data Analysis:

  • Score the severity and incidence of arrhythmias in the different treatment groups.

  • Compare the effects of Zatebradine with a vehicle control to determine its anti-arrhythmic efficacy.

  • Analyze the dose-response relationship for the anti-arrhythmic effect.

Synthesis

The synthesis of Zatebradine involves a multi-step process. A general approach to the synthesis of the core 7,8-dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one structure and its subsequent elaboration to Zatebradine is outlined below, based on synthetic strategies for related compounds.

• Formation of the Benzazepinone Core: The synthesis typically starts from a substituted (3,4-dimethoxyphenyl)acetic acid. This is converted to an N-substituted acetamide, which then undergoes an acid-catalyzed cyclization to form the 7,8-dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one ring system.

• Alkylation: The nitrogen of the benzazepinone core is then alkylated with a suitable propyl halide derivative.

• Coupling Reaction: The terminal halide of the propyl chain is subsequently displaced by N-methyl-2-(3,4-dimethoxyphenyl)ethanamine to introduce the final side chain, yielding Zatebradine.

Clinical Studies

Clinical investigations of Zatebradine have primarily focused on its efficacy in treating chronic stable angina pectoris. A multicenter, randomized clinical trial evaluated the effects of Zatebradine on heart rate and exercise duration in patients with this condition. The study confirmed that Zatebradine selectively reduces both resting and exercise heart rate. However, despite the significant reduction in heart rate, the trial did not demonstrate a clinically significant effect on myocardial ischemia. This finding prompted a reevaluation of the direct anti-ischemic effects of heart rate reduction alone in this patient population.

Conclusion

Zatebradine is a valuable pharmacological tool that has significantly contributed to our understanding of the role of HCN channels in cardiac pacemaking. Its discovery spurred the development of a new class of bradycardic agents. While its clinical application has been limited, it remains an important compound for preclinical research into cardiac electrophysiology and the development of novel anti-arrhythmic and heart rate-lowering drugs. This technical guide provides a comprehensive resource for scientists and researchers working with or interested in the properties and applications of Zatebradine.

References

• 1. Effects of zatebradine (ULFS 49 CL), a sinus node inhibitor, on heart rate and exercise duration in chronic stable angina pectoris. Zatebradine Investigators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thermo Fisher Scientific - US [thermofisher.com]
• 3. pnas.org [pnas.org]
• 4. researchgate.net [researchgate.net]

Zatebradine: A Technical Guide to its Application in the Study of Cardiac Pacemaker Currents

For Researchers, Scientists, and Drug Development Professionals

Introduction

The cardiac pacemaker, or "funny," current (If) plays a crucial role in the initiation and regulation of the heartbeat. This inward current, activated by hyperpolarization and modulated by cyclic nucleotides, is predominantly carried by Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels in the sinoatrial (SA) node.[1][2] Its unique properties make it a key determinant of the diastolic depolarization phase of the cardiac action potential and, consequently, of heart rate. Zatebradine (UL-FS 49) is a specific bradycardic agent that has been instrumental as a pharmacological tool to elucidate the physiological and pathological roles of If.[2] This technical guide provides an in-depth overview of Zatebradine's mechanism of action, detailed experimental protocols for its use in studying If, and a summary of key quantitative data.

Mechanism of Action of Zatebradine

Zatebradine selectively reduces heart rate by blocking the If current in the SA node.[2] A key characteristic of Zatebradine's action is its use-dependent blockade of HCN channels. This means that the degree of block increases with the frequency of channel activation.[1] The drug is thought to access its binding site within the pore of the HCN channel when the channel is in the open state. Upon hyperpolarization, which opens the channel, Zatebradine binds and obstructs the flow of ions. Recovery from the block is also voltage-dependent and is facilitated by strong hyperpolarization, which promotes the unbinding of the drug. Importantly, Zatebradine does not significantly alter the voltage-dependence or the activation kinetics of the If current. At clinically relevant concentrations, it shows little effect on other cardiac ion channels, such as the L-type calcium current and the delayed rectifier potassium current, highlighting its specificity for If.

Quantitative Data on Zatebradine's Effects

The following tables summarize the quantitative data on the effects of Zatebradine on HCN channels and cardiac electrophysiology.

Table 1: Inhibitory Potency of Zatebradine on HCN Channel Isoforms

HCN Isoform	IC50 (µM)	Preparation	Reference
hHCN1	1.83	Human HCN1 channels	MedchemExpress.com
hHCN2	2.21	Human HCN2 channels	MedchemExpress.com
hHCN3	1.90	Human HCN3 channels	MedchemExpress.com
hHCN4	1.88	Human HCN4 channels	MedchemExpress.com
Mean (hHCN1-4)	1.96	Human HCN channels	Adooq Bioscience

Table 2: In Vivo Electrophysiological Effects of Zatebradine

Parameter	Species	Dose	Effect	Reference
Heart Rate	Mouse	ED50: 1.8 mg/kg	Dose-dependent reduction from ~600 to 200 bpm	PubMed
Sinus Cycle Length	Canine	0.0625, 0.125, 0.25 mg/kg	Significant, dose-related increase	PubMed
Sinoatrial Conduction Time (SACT)	Canine	0.0625, 0.125, 0.25 mg/kg	Significant, dose-related increase	PubMed
AH Interval	Canine	> 0.25 mg/kg	Significantly increased	PubMed
QTc Interval	Canine	> 0.5 mg/kg	Significantly increased	PubMed
Atrial Effective Refractory Period	Canine	EC50: 0.69 mg/kg	Significantly increased (31%)	PubMed
Ventricular Effective Refractory Period	Canine	-	Minor increase (13%)	PubMed

Experimental Protocols

Isolation of Rabbit Sinoatrial Node Myocytes

This protocol is adapted from methods used in studies investigating the effects of Zatebradine on native If.

Materials:

• New Zealand White rabbit

• Langendorff perfusion system

• Enzyme solution: Collagenase Type II, protease Type XIV, and elastase in a low-Ca2+ Tyrode's solution.

• KB solution (for cell storage)

Procedure:

• Anesthetize the rabbit and excise the heart rapidly.

• Mount the heart on a Langendorff apparatus and perfuse with a Ca2+-free Tyrode's solution to wash out the blood.

• Switch to the enzyme solution and perfuse until the heart becomes flaccid.

• Excise the sinoatrial node region.

• Gently triturate the tissue in KB solution to release single myocytes.

• Store the isolated cells in KB solution at 4°C for use on the same day.

Whole-Cell Patch-Clamp Recording of If

This protocol is designed to measure the If current and investigate the effects of Zatebradine.

Solutions:

• External Solution (Tyrode's): (in mM) 140 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 5.5 glucose, 5 HEPES; pH adjusted to 7.4 with NaOH.

• Internal (Pipette) Solution: (in mM) 130 K-aspartate, 20 KCl, 1 MgCl2, 5 EGTA, 5 MgATP, 10 HEPES; pH adjusted to 7.2 with KOH.

Procedure:

• Place the isolated sinoatrial node cells in a recording chamber on an inverted microscope.

• Perfuse the chamber with the external solution.

• Pull patch pipettes from borosilicate glass to a resistance of 2-4 MΩ when filled with the internal solution.

• Approach a single myocyte with the patch pipette and form a giga-ohm seal.

• Rupture the cell membrane to achieve the whole-cell configuration.

• Record If in voltage-clamp mode.

Protocol to Study Use-Dependent Block of If by Zatebradine

This voltage-clamp protocol is designed to elicit the use-dependent nature of Zatebradine's block.

Procedure:

• Hold the membrane potential at a level where If is deactivated (e.g., -35 mV).

• Apply a train of hyperpolarizing voltage steps to a potential that activates If (e.g., -100 mV to -120 mV) for a duration sufficient to reach steady-state activation.

• Between the activating pulses, apply a depolarizing step to a potential that promotes channel closing and drug trapping (e.g., +10 mV).

• Apply Zatebradine to the external solution and repeat the pulse train.

• Measure the peak If amplitude during each pulse in the train, both in the absence and presence of Zatebradine. The progressive decrease in current amplitude during the pulse train in the presence of the drug demonstrates use-dependent block.

Visualizations

Signaling Pathway of Cardiac Pacemaker Potential

Caption: Signaling pathway of the cardiac pacemaker potential.

Experimental Workflow for Studying Zatebradine's Effect on If

Caption: Experimental workflow for investigating Zatebradine's effect on If.

Mechanism of Use-Dependent Block by Zatebradine

Caption: Mechanism of use-dependent block of HCN channels by Zatebradine.

References

• 1. Use-dependent blockade of cardiac pacemaker current (If) by cilobradine and zatebradine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Use-dependent block of the pacemaker current I(f) in rabbit sinoatrial node cells by zatebradine (UL-FS 49). On the mode of action of sinus node inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Initial in-vitro studies of Zatebradine's effects

An In-Depth Technical Guide on the Initial In-Vitro Effects of Zatebradine

Introduction

Zatebradine (UL-FS 49) is a bradycardic agent that has been the subject of numerous in-vitro studies to elucidate its mechanism of action and electrophysiological effects. Primarily known for its ability to reduce heart rate, Zatebradine's effects are attributed to its specific interaction with ion channels that govern cardiac automaticity. This technical guide provides a comprehensive overview of the initial in-vitro research on Zatebradine, focusing on its effects on the pacemaker current (If), its interaction with various channel subtypes, and the experimental protocols used to determine these properties.

Primary Mechanism of Action: Inhibition of the Pacemaker Current (If)

Initial in-vitro studies have established that Zatebradine's primary effect is the inhibition of the hyperpolarization-activated current, also known as the "funny" current (If) or pacemaker current.[1][2][3] This current, carried by Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels, is a key determinant of diastolic depolarization in sinoatrial (SA) node cells, and thus plays a crucial role in setting the heart rate.[1][4]

Zatebradine blocks the If current in a use-dependent manner, meaning the block becomes more pronounced with repetitive channel activation. This action lengthens the duration of diastolic depolarization in SA node cells, leading to a reduction in heart rate. Importantly, this effect is achieved without altering the activation curve of the If current. At clinically relevant concentrations, Zatebradine shows little to no effect on other major cardiac currents such as the L-type calcium current and the delayed rectifier potassium current, highlighting its specificity.

Signaling Pathway of Zatebradine's Bradycardic Effect

Caption: Zatebradine's mechanism of action on HCN channels.

Quantitative Data from In-Vitro Studies

The following tables summarize the quantitative data from key in-vitro studies on Zatebradine, detailing its potency and effects on various ion channels.

Table 1: Inhibitory Potency of Zatebradine on HCN Channels

Compound	Channel Subtype	Cell Type	IC50 / KD (µM)	Reference
Zatebradine	hHCN1	HEK293	1.83 ± 0.39
Zatebradine	hHCN2	HEK293	2.21 ± 0.21
Zatebradine	hHCN3	HEK293	1.90 ± 0.13
Zatebradine	hHCN4	HEK293	1.88 ± 0.12
Zatebradine	hHCN4	Xenopus oocytes	4.4 ± 0.4
Zatebradine	Mixed HCN	Cloned	1.96 (mean)

Table 2: Effects of Zatebradine on Other Ion Channels and Electrophysiological Parameters

Parameter	Preparation	Effect	Concentration / KD	Reference
hKv1.5 Current	Ltk- cells	Inhibition	KD of 1.86 ± 0.14 µmol/L
hKv1.5 Current Decline	Ltk- cells	Time constant of 109 ± 16 ms	10 µmol/L
Action Potential Waveform	Vestibular Ganglion Neurons	Significant modification	30 µM
Depolarizing Sag	Vestibular Ganglion Neurons	Decrease from 0.7 ± 0.04 to 0.9 ± 0.04	30 µM
Action Potential Duration	Canine Purkinje fibers	Dose-dependent increase	Not specified

Effects on Other Ion Channels

While Zatebradine is highly selective for HCN channels, some in-vitro studies have explored its effects on other ion channels. Notably, Zatebradine has been shown to act as an open-channel blocker of the hKv1.5 potassium channel, which is responsible for the ultrarapid delayed rectifier potassium current (IKur). This blockade is also use- and voltage-dependent and may contribute to a prolongation of the cardiac action potential. The apparent KD for this interaction is 1.86 µmol/L.

Experimental Protocols

The characterization of Zatebradine's in-vitro effects has primarily relied on electrophysiological techniques, particularly the patch-clamp method.

Whole-Cell Patch-Clamp for If Measurement

This technique was instrumental in the initial characterization of Zatebradine's effect on the pacemaker current in rabbit sinoatrial node cells.

• Cell Preparation: Single pacemaker cells are enzymatically isolated from the sinoatrial node of rabbit hearts.

• Recording: The whole-cell configuration of the patch-clamp technique is used to record ionic currents. A glass micropipette with a tip diameter of a few micrometers is sealed onto the surface of an isolated cell. A brief suction pulse is then applied to rupture the cell membrane under the pipette tip, establishing electrical and diffusional continuity between the pipette interior and the cytoplasm.

• Voltage Protocol: To study the If current, the cell membrane potential is held at a certain level (e.g., -35 mV) and then hyperpolarizing voltage steps of varying amplitudes are applied to activate the HCN channels.

• Data Acquisition: The resulting currents are measured and analyzed to determine the effect of Zatebradine on the If current amplitude, activation kinetics, and voltage dependence.

Workflow for In-Vitro Electrophysiological Assessment

Caption: A typical workflow for patch-clamp experiments.

Expression Systems for Studying Specific Channel Subtypes

To investigate the effects of Zatebradine on specific human HCN and other channel isoforms, heterologous expression systems are commonly used.

• Cell Lines: Cell lines that do not endogenously express the channel of interest, such as Human Embryonic Kidney (HEK293) cells or Ltk- cells, are frequently used.

• Transfection: These cells are transfected with the coding sequence for the specific ion channel subunit to be studied (e.g., hHCN1, hHCN2, hHCN4, or hKv1.5).

• Electrophysiology: The whole-cell patch-clamp technique is then employed to record the currents from the expressed channels and to quantify the inhibitory effects of Zatebradine.

Logical Relationships of Zatebradine's Effects

The in-vitro effects of Zatebradine can be summarized through a logical relationship diagram that connects the drug to its molecular targets and the resulting physiological consequences.

Caption: Logical relationships of Zatebradine's actions.

Conclusion

The initial in-vitro studies of Zatebradine have been pivotal in defining its role as a specific bradycardic agent. Through meticulous electrophysiological experiments, researchers have demonstrated that Zatebradine's primary mechanism of action is the use-dependent blockade of the pacemaker current, If, by inhibiting HCN channels. While it also exhibits effects on other channels like hKv1.5, its selectivity for HCN channels at clinically relevant concentrations underpins its specific heart rate-lowering effect. These foundational in-vitro studies have provided a robust framework for understanding the pharmacological profile of Zatebradine and have paved the way for the development of other selective If inhibitors.

References

• 1. Use-dependent block of the pacemaker current I(f) in rabbit sinoatrial node cells by zatebradine (UL-FS 49). On the mode of action of sinus node inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Current-dependent Block of Rabbit Sino-Atrial Node If Channels by Ivabradine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Funny channels in the control of cardiac rhythm and mode of action of selective blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HCN Channels Modulators: The Need for Selectivity - PMC [pmc.ncbi.nlm.nih.gov]

Zatebradine's Interaction with HCN Channel Isoforms: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding characteristics of Zatebradine to the different isoforms of the Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels. Zatebradine, a known bradycardic agent, exerts its physiological effects by blocking these channels, which are crucial for pacemaking activity in both the heart and the nervous system.[1][2] This document details the specific binding affinities, the molecular basis of interaction, and the experimental methodologies used to elucidate these properties.

Quantitative Analysis of Zatebradine Binding Affinity

Zatebradine has been shown to inhibit all four isoforms of the HCN channel with similar potency in the low micromolar range. The half-maximal inhibitory concentration (IC50) values, a measure of the drug's potency, have been determined through various studies, primarily using heterologous expression systems. The data presented below is crucial for understanding the drug's lack of isoform selectivity, a key consideration in drug development.[3]

HCN Isoform	IC50 (µM)	Expression System	Reference
hHCN1	1.83 ± 0.39	HEK293 cells	[3][4]
hHCN2	2.21 ± 0.21	HEK293 cells
hHCN3	1.90 ± 0.13	HEK293 cells
hHCN4	1.88 ± 0.12	HEK293 cells
hHCN4	4.4 ± 0.4	Xenopus oocytes
General HCN	~1.96	Not specified

Note: The slight variations in IC50 values can be attributed to different experimental conditions and expression systems used in the respective studies.

The Molecular Binding Site of Zatebradine

Zatebradine, like other HCN channel blockers such as ivabradine and ZD7288, is understood to bind within the inner vestibule of the channel's pore. This binding site is accessible from the intracellular side of the membrane and requires the channel to be in an open state for the drug to enter and bind.

Mutagenesis studies on HCN channels have identified key amino acid residues within the S6 transmembrane domain and the pore region that are critical for the binding of these blockers. While studies have often focused on the related compound ivabradine, the similar mechanism of action and binding region suggests these findings are highly relevant to Zatebradine. For instance, residues such as tyrosine, phenylalanine, and isoleucine in the S6 segment of HCN4 have been shown to be involved in ivabradine binding. Altering these residues significantly reduces the blocking efficiency of the drug. These findings underscore the importance of hydrophobic and aromatic interactions in the binding of phenylalkylamine drugs like Zatebradine to the HCN channel pore.

Experimental Protocols for Characterizing Zatebradine Binding

The determination of Zatebradine's binding affinity and mechanism of action on HCN channels primarily relies on electrophysiological techniques, specifically the whole-cell patch-clamp method.

Heterologous Expression of HCN Channels

• Cell Culture and Transfection: Human Embryonic Kidney 293 (HEK293) cells are commonly used due to their low endogenous ion channel expression. Cells are cultured under standard conditions (e.g., 37°C, 5% CO2) in a suitable medium like Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum. For transient expression, cells are transfected with plasmids containing the cDNA for the desired human HCN isoform (hHCN1, hHCN2, hHCN3, or hHCN4) using a suitable transfection reagent (e.g., lipofectamine). A marker gene, such as Green Fluorescent Protein (GFP), is often co-transfected to identify successfully transfected cells for recording.

• Xenopus Oocyte Expression: Alternatively, Xenopus laevis oocytes can be used as an expression system. cRNA encoding the specific HCN isoform is injected into the oocytes. The oocytes are then incubated for several days to allow for channel expression before electrophysiological recordings are performed using a two-electrode voltage clamp.

Whole-Cell Patch-Clamp Electrophysiology

• Solutions:

  • External Solution (in mM): Typically contains NaCl (e.g., 140), KCl (e.g., 5), CaCl2 (e.g., 2), MgCl2 (e.g., 1), and HEPES (e.g., 10), with the pH adjusted to 7.4.

  • Internal (Pipette) Solution (in mM): Typically contains K-aspartate or K-gluconate (e.g., 130), NaCl (e.g., 10), MgCl2 (e.g., 2), EGTA (e.g., 10), HEPES (e.g., 10), and Mg-ATP (e.g., 2), with the pH adjusted to 7.2.

• Recording Procedure:

  • Transfected cells are identified (e.g., by GFP fluorescence) and a glass micropipette with a resistance of 2-5 MΩ filled with the internal solution is used to form a high-resistance seal (giga-seal) with the cell membrane.

  • The membrane patch is then ruptured to achieve the whole-cell configuration, allowing for control of the intracellular voltage and measurement of the ionic currents across the entire cell membrane.

  • HCN channel currents are activated by hyperpolarizing voltage steps from a holding potential (e.g., -40 mV) to a range of test potentials (e.g., -50 mV to -140 mV).

• Zatebradine Application and Data Analysis:

  • A baseline recording of the HCN current is established.

  • Zatebradine, dissolved in the external solution at various concentrations, is then perfused onto the cell.

  • The effect of Zatebradine is measured as the reduction in the steady-state current amplitude at a specific hyperpolarizing potential.

  • Dose-response curves are constructed by plotting the percentage of current inhibition against the logarithm of the Zatebradine concentration.

  • The IC50 value and the Hill coefficient are determined by fitting the dose-response data with the Hill equation.

Visualizing Zatebradine's Interaction and Experimental Workflow

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Experimental workflow for determining Zatebradine's IC50 on HCN channels.

Zatebradine binding within the HCN channel pore blocks ion flow.

Logical pathway from Zatebradine binding to its physiological effect.

Conclusion

Zatebradine is a non-isoform-selective blocker of HCN channels, binding to a site within the intracellular pore vestibule. Its potency is in the low micromolar range for all four HCN isoforms. The primary method for characterizing its binding is through whole-cell patch-clamp electrophysiology on heterologously expressed channels. The understanding of its binding site, largely inferred from studies on similar compounds, points to critical residues in the S6 transmembrane domain. This detailed knowledge is essential for the rational design of new, potentially more isoform-selective HCN channel modulators for various therapeutic applications.

References

• 1. Identification and characterization of a series of novel HCN channel inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of drug binding within the HCN1 channel pore - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HCN Channels Modulators: The Need for Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Pharmacological profile of Zatebradine hydrochloride

An In-depth Technical Guide to the Pharmacological Profile of Zatebradine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zatebradine hydrochloride is a potent, selective bradycardic agent belonging to the benzazepine chemical class.[1] Developed for its heart rate-lowering properties, it was investigated for the treatment of stable angina pectoris.[2] Its primary mechanism of action involves the specific inhibition of the "funny" current (If) in the sinoatrial node of the heart.[3][4] This document provides a comprehensive overview of the pharmacological profile of Zatebradine, detailing its mechanism of action, pharmacodynamic and pharmacokinetic properties, and the experimental protocols used to elucidate these characteristics.

Mechanism of Action

Zatebradine's principal pharmacological effect is the reduction of heart rate. This is achieved through the targeted modulation of specific ion channels in cardiac pacemaker cells.

Primary Target: Hyperpolarization-Activated Cyclic Nucleotide-Gated (HCN) Channels

The main target of Zatebradine is the hyperpolarization-activated cyclic nucleotide-gated (HCN) channel, which is responsible for the "funny" pacemaker current (If).[5] This current plays a crucial role in initiating the diastolic depolarization phase of the action potential in sinoatrial node cells, thereby setting the rhythm of the heart.

Zatebradine is a potent inhibitor of all four human HCN channel isoforms (HCN1-4), blocking the slow inward current they conduct. The inhibition is not highly subtype-specific, with similar IC50 values observed across the different isoforms. The blockade of these channels by Zatebradine slows the rate of diastolic depolarization, leading to a dose-dependent reduction in heart rate.

Caption: Zatebradine's mechanism of action on the HCN channel pathway.

Secondary Targets and Selectivity

While its primary action is on HCN channels, Zatebradine also exhibits effects on other ion channels, particularly at higher concentrations. It has been shown to be an open-channel blocker of the cloned human cardiac K+ delayed rectifier current (hKv1.5), which may contribute to the prolongation of the cardiac action potential. The block is use- and voltage-dependent.

Importantly, Zatebradine shows little to no activity on L-type Ca2+ currents (ICa), distinguishing it from calcium channel blockers that also reduce heart rate but have additional negative inotropic effects.

Pharmacodynamics

The pharmacodynamic profile of Zatebradine is characterized by its effects on cardiac electrophysiology and heart rate.

In Vitro Potency

The inhibitory potency of Zatebradine has been quantified against various HCN channel isoforms.

Target Channel	IC50 Value (µM)	Species / System	Reference
HCN Channels (Overall)	1.96	Human (cloned)
hHCN1	1.83	Human (HEK293 cells)
hHCN2	2.21	Human (HEK293 cells)
hHCN3	1.90	Human (HEK293 cells)
hHCN4	1.88	Human (HEK293 cells)
hKv1.5	1.86 (KD)	Human (Ltk- cells)

In Vivo Electrophysiological Effects

Studies in animal models have detailed the electrophysiological consequences of Zatebradine administration. At low doses, it selectively inhibits sinus node automaticity, while higher doses also affect AV nodal conduction and repolarization in the atria and ventricles.

Parameter	Effect	Potency (EC50 / IC50)	Animal Model	Reference
Heart Rate	Dose-dependent reduction	ED50: 1.8 mg/kg	Mouse
Sinus Node Automaticity	Inhibition	IC50: 0.23 mg/kg	Dog
PR Interval	Significant increase (>0.25 mg/kg)	-	Dog
AH Interval	Greatly increased	EC50: 0.58 mg/kg	Dog
QTc Interval	Significantly increased	-	Dog
Action Potential Duration	Significantly increased (>0.5 mg/kg)	EC50: 0.76 mg/kg	Dog
Atrial Effective Refractory Period	Significantly increased (31%)	EC50: 0.69 mg/kg	Dog
QRS Interval	No change	-	Dog
HH and HV Intervals	No change	-	Dog

At higher concentrations (>10 mg/kg in mice), Zatebradine can induce arrhythmia, indicating a potential proarrhythmic effect.

Pharmacokinetics

Pharmacokinetic studies in healthy human volunteers have characterized the absorption, distribution, and elimination of Zatebradine following intravenous and oral administration.

Parameter	Value (mean ± SD)	Route of Administration	Reference
Dose	7.5 mg (14C-labeled)	Oral & IV Infusion
Peak Plasma Conc. (Cmax)	24.3 ± 6.7 ng/mL	Oral
Time to Peak (Tmax)	0.5 - 3 h	Oral
Peak Plasma Conc. (Cmax)	161.9 ± 70.9 ng/mL	IV Infusion (20 min)
Absorption	79.2 ± 15.3%	Oral
Renal Excretion (Total Radioactivity)	48.8 ± 3.1%	Oral
Fecal Excretion (Total Radioactivity)	43.4 ± 3.9%	Oral
Renal Excretion (Unchanged Drug)	12.4 ± 3.7%	Oral

The data indicates good oral absorption, with elimination occurring through both renal and fecal pathways. A significant portion of the drug is metabolized before excretion.

Experimental Protocols

The pharmacological properties of Zatebradine have been defined through various in vivo and in vitro experiments.

In Vivo Cardiac Electrophysiology in Anesthetized Dogs

This protocol was designed to characterize the detailed electrophysiologic properties of Zatebradine.

• Subjects: Anesthetized dogs (n=15).

• Drug Administration: Incremental intravenous bolus doses of Zatebradine (0.1-1.5 mg/kg).

• Measurements: Electrophysiological parameters were measured before and after drug administration. Steady-state effects were observed 15 minutes post-dose.

• Parameters Measured:

  • Corrected sinus node recovery time

  • Sinoatrial conduction time

  • ECG intervals (PR, QRS, QTc)

  • His bundle electrogram intervals (AH, HH, HV)

  • Atrial effective refractory period

  • Ventricular monophasic action potential duration

• Data Analysis: Dose-response curves were generated to calculate IC50 and EC50 values.

References

• 1. Zatebradine | C26H36N2O5 | CID 65637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Zatebradine: pharmacokinetics of a novel heart-rate-lowering agent after intravenous infusion and oral administration to healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Class III antiarrhythmic effects of zatebradine. Time-, state-, use-, and voltage-dependent block of hKv1.5 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Properties of ivabradine-induced block of HCN1 and HCN4 pacemaker channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Zatebradine's Impact on Sinoatrial Node Function: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zatebradine is a bradycardic agent that selectively slows the heart rate by targeting the sinoatrial (SA) node, the heart's natural pacemaker.[1][2] Its mechanism of action involves the specific inhibition of the "funny" current (If), a key determinant of diastolic depolarization in SA node cells.[3][4] This technical guide provides an in-depth analysis of Zatebradine's effects on sinoatrial node function, compiling quantitative data from key studies, detailing experimental protocols, and visualizing its mechanism of action and experimental workflows.

Core Mechanism of Action: Inhibition of the Funny Current (If)

Zatebradine exerts its primary effect by blocking the hyperpolarization-activated cyclic nucleotide-gated (HCN) channels, which are responsible for the If current in the sinoatrial node.[5] This current is crucial for initiating the spontaneous diastolic depolarization that leads to the generation of action potentials and, consequently, the heartbeat.

The blockade of If by Zatebradine is characterized as use-dependent, meaning the degree of inhibition increases with the frequency of channel opening. This property is particularly relevant at higher heart rates. By inhibiting If, Zatebradine slows the rate of diastolic depolarization, prolongs the cardiac cycle length, and thereby reduces the heart rate. Notably, at clinically relevant concentrations, Zatebradine shows little effect on other cardiac ion channels, such as the L-type calcium current or the delayed rectifier potassium current, highlighting its specificity for the SA node.

dot

References

• 1. Acute effects of zatebradine on cardiac conduction and repolarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]
• 3. Use-dependent block of the pacemaker current I(f) in rabbit sinoatrial node cells by zatebradine (UL-FS 49). On the mode of action of sinus node inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Use-dependent blockade of cardiac pacemaker current (If) by cilobradine and zatebradine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bradycardic and proarrhythmic properties of sinus node inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Zatebradine: A Technical Review of Primary Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zatebradine (UL-FS 49) is a bradycardic agent that has been a subject of significant interest in cardiovascular research. Its primary mechanism of action involves the selective inhibition of the hyperpolarization-activated cyclic nucleotide-gated (HCN) channels, which are responsible for the "funny" current (If) in the sinoatrial (SA) node. This current plays a crucial role in the generation of spontaneous diastolic depolarization, thereby controlling the heart rate. This technical guide provides an in-depth review of the primary research applications of Zatebradine, summarizing key quantitative data, detailing experimental protocols, and visualizing relevant biological pathways and workflows.

Core Mechanism of Action: HCN Channel Inhibition

Zatebradine exerts its heart rate-lowering effects by directly blocking HCN channels, the molecular correlate of the If current. This blockade reduces the slope of phase 4 diastolic depolarization in SA node cells, leading to a decrease in heart rate.[1] Research has shown that Zatebradine is a potent inhibitor of all four human HCN channel isoforms (HCN1, HCN2, HCN3, and HCN4) with similar potencies in the low micromolar range.[2] The blockade is use-dependent, meaning it is more pronounced at higher stimulation frequencies.[1]

Quantitative Data Summary

The following tables summarize the key quantitative findings from primary research studies on Zatebradine.

Table 1: In Vitro Efficacy of Zatebradine on HCN Channels

Parameter	Species/Cell Line	Channel Isoform	Value	Reference
IC50	Human	HCN1	1.83 µM	[3]
Human	HCN2	2.21 µM	[3]
Human	HCN3	1.90 µM
Human	HCN4	1.88 µM
Mean (HCN1-4)	1.96 µM

Table 2: Electrophysiological Effects of Zatebradine in Canine Models

Parameter	Dosage	Effect	Reference
Heart Rate	0.05 - 1.5 mg/kg i.v.	Dose-dependent decrease
Sinoatrial Conduction Time (SACT)	0.0625 - 0.25 mg/kg	Dose-related increase
AH Interval	> 0.25 mg/kg	Significantly increased (from 135 to 178 ms)
QTc Interval	> 0.5 mg/kg	Significantly increased (from 0.43 to 0.56 s1/2)
Atrial Effective Refractory Period	> 0.5 mg/kg	Significantly increased (31%)
Action Potential Duration (ventricle)	> 0.5 mg/kg	Significantly increased
IC50 (Sinus Node Automaticity)	-	0.23 mg/kg
EC50 (AH Interval Prolongation)	-	0.58 mg/kg
EC50 (Atrial ERP Increase)	-	0.69 mg/kg
EC50 (Action Potential Duration Increase)	-	0.76 mg/kg

Signaling Pathways and Experimental Workflows

Signaling Pathway of Zatebradine Action

Caption: Zatebradine's mechanism of action on heart rate.

Experimental Workflow for In Vitro Patch-Clamp Analysis

References

• 1. Methods for the Isolation, Culture, and Functional Characterization of Sinoatrial Node Myocytes from Adult Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HCN Channels Modulators: The Need for Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. adooq.com [adooq.com]

Protocols & Analytical Methods

Protocol for Zatebradine Application in Patch-Clamp Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the use of Zatebradine, a potent blocker of Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels, in patch-clamp experiments. This document outlines the mechanism of action, provides detailed experimental procedures, and summarizes key quantitative data for effective experimental design and execution.

Introduction to Zatebradine

Zatebradine is a bradycardic agent that primarily functions by blocking HCN channels, which are responsible for the pacemaker current (If or Ih) in cardiac and neuronal cells. This current plays a crucial role in regulating cellular excitability and rhythmicity. Zatebradine exhibits a use-dependent blockade of HCN channels, meaning its inhibitory effect increases with channel activity.[1][2] While it is a potent HCN channel antagonist, it has also been shown to block other channels, such as the voltage-gated potassium channel hKv1.5, which should be considered when designing experiments and interpreting results.[2]

Mechanism of Action

Zatebradine acts as a pore blocker of HCN channels, accessing its binding site from the intracellular side when the channel is in the open state.[1] This mechanism underlies its use-dependent and voltage-dependent properties. The blockade is more pronounced with repetitive channel activation, a key characteristic to explore in patch-clamp studies.

Quantitative Data for Experimental Design

The following tables summarize the inhibitory concentrations of Zatebradine on various ion channels, providing a reference for dose-response studies.

Table 1: Inhibitory Potency of Zatebradine on HCN Channel Isoforms

Channel Isoform	IC50 (µM)	Cell Type	Reference
HCN (general)	1.96	Not Specified	[3]
hHCN1	1.83	Not Specified
hHCN2	2.21	Not Specified
hHCN3	1.90	Not Specified
hHCN4	1.88	Not Specified

Table 2: Effects of Zatebradine on Other Ion Channels

Channel	Effect	Apparent KD (µM)	Cell Type	Reference
hKv1.5	Open-channel block	1.86 ± 0.14	Ltk- cells
L-type Ca2+ currents (ICa)	Little to no activity	Not Reported	Not Specified
Voltage-gated outward K+ currents (IK)	Blocks	Not Reported	Not Specified

Experimental Protocols

This section provides detailed protocols for the preparation of Zatebradine solutions and its application in whole-cell patch-clamp recordings to study HCN channels.

Zatebradine Stock Solution Preparation

• Solvent Selection: Zatebradine hydrochloride is soluble in water and DMSO. For electrophysiology, it is recommended to prepare a high-concentration stock solution in DMSO to minimize the final solvent concentration in the recording solution.

• Stock Concentration: Prepare a 10 mM stock solution of Zatebradine hydrochloride in 100% DMSO.

• Storage: Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles and store at -20°C. Stored properly, the stock solution is stable for several months.

• Working Solution: On the day of the experiment, dilute the stock solution to the desired final concentration in the extracellular recording solution. Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent effects on the cells.

Whole-Cell Patch-Clamp Protocol for HCN Current (Ih) Recording

This protocol is designed to isolate and record HCN currents and to investigate the inhibitory effects of Zatebradine.

4.2.1. Cell Preparation

• Use a cell line expressing the HCN isoform of interest (e.g., HEK293 cells transfected with HCN1, HCN2, or HCN4) or primary cells known to express HCN channels (e.g., sinoatrial node cells, specific neuronal populations).

• Plate cells on glass coverslips at an appropriate density for patch-clamp recording.

4.2.2. Recording Solutions

Table 3: Composition of Extracellular and Intracellular Solutions for HCN Current Recording

Extracellular Solution (in mM)	Intracellular Solution (in mM)
125 NaCl	120 KMeSO4
2.5 KCl	20 KCl
1.25 NaH2PO4	10 HEPES
25 NaHCO3	2 MgCl2
2 CaCl2	0.2 EGTA
2 MgCl2	4 Na2ATP
10 Glucose	0.3 TrisGTP
To block other currents, add:	14 Tris-phosphocreatine
0.001 Tetrodotoxin (TTX)
0.1 CdCl2
10 Tetraethylammonium (TEA)
1 4-Aminopyridine (4-AP)
1 BaCl2
Bubble with 95% O2 / 5% CO2	Adjust pH to 7.3 with KOH
pH 7.2, ~320 mOsm	Osmolarity ~300 mOsm

Reference for solutions:

4.2.3. Patch-Clamp Recording and Data Acquisition

• Pipette Preparation: Pull borosilicate glass pipettes to a resistance of 3-5 MΩ when filled with the intracellular solution.

• Seal Formation: Obtain a giga-ohm seal (>1 GΩ) on a selected cell.

• Whole-Cell Configuration: Rupture the cell membrane to achieve the whole-cell configuration.

• Series Resistance: Compensate for series resistance (typically 60-80%) to minimize voltage-clamp errors.

• Data Acquisition: Record currents using a patch-clamp amplifier and appropriate data acquisition software. Filter the currents at 1-2 kHz and sample at 5-10 kHz.

4.2.4. Voltage-Clamp Protocols

• Protocol 1: Standard Activation of Ih

  • Hold the cell at a depolarized potential where HCN channels are closed (e.g., -40 mV).

  • Apply hyperpolarizing voltage steps in 10 mV increments (e.g., from -50 mV to -140 mV) for a duration sufficient to reach steady-state activation (typically 2-5 seconds).

  • Follow with a depolarizing step to a fixed potential (e.g., -120 mV) to record tail currents, which can be used to determine the voltage-dependence of activation.

• Protocol 2: Investigating Use-Dependent Block

  • Hold the cell at a holding potential of -40 mV.

  • Apply a train of repetitive hyperpolarizing pulses (e.g., to -120 mV for 500 ms) at a specific frequency (e.g., 1 Hz).

  • Record the peak current amplitude during each pulse to observe the development of use-dependent block by Zatebradine.

4.2.5. Application of Zatebradine

• Apply Zatebradine via a perfusion system to allow for rapid solution exchange.

• First, record baseline currents in the control extracellular solution.

• Then, perfuse the cell with the Zatebradine-containing extracellular solution and repeat the voltage protocols.

• To determine the concentration-response relationship, apply increasing concentrations of Zatebradine.

Data Analysis

• Current Amplitude: Measure the steady-state current amplitude at the end of the hyperpolarizing voltage step.

• Activation Kinetics: Fit the rising phase of the Ih current with a single or double exponential function to determine the activation time constant(s).

• Voltage-Dependence of Activation: Normalize the tail current amplitudes to the maximal tail current and plot them against the prepulse potential. Fit the data with a Boltzmann function to determine the half-maximal activation voltage (V1/2) and the slope factor (k).

• Dose-Response Analysis: Plot the percentage of current inhibition as a function of Zatebradine concentration. Fit the data with the Hill equation to determine the IC50 value and the Hill coefficient.

• Use-Dependency: Plot the normalized peak current amplitude against the pulse number in the train to visualize the rate and extent of use-dependent block.

Visualizations

The following diagrams illustrate the mechanism of action of Zatebradine and a typical experimental workflow for its characterization using patch-clamp electrophysiology.

Mechanism of Zatebradine action on HCN channels.

Experimental workflow for Zatebradine in patch-clamp.

References

• 1. Regulation of Gating and Rundown of HCN Hyperpolarization-activated Channels by Exogenous and Endogenous PIP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Class III antiarrhythmic effects of zatebradine. Time-, state-, use-, and voltage-dependent block of hKv1.5 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Zatebradine | HCN channels blocker | Hello Bio [hellobio.com]

Zatebradine for In-Vivo Cardiac Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zatebradine is a potent bradycardic agent that selectively inhibits the hyperpolarization-activated cyclic nucleotide-gated (HCN) channels, which are responsible for the "funny" current (If) in the sinoatrial (SA) node of the heart.[1][] This specific action on the primary pacemaker of the heart leads to a dose-dependent reduction in heart rate without significantly affecting myocardial contractility or blood pressure.[3] These properties make Zatebradine a valuable pharmacological tool for in-vivo cardiac studies in various animal models to investigate the physiological and pathophysiological roles of heart rate in cardiovascular diseases.

This document provides detailed application notes and protocols for the use of Zatebradine in in-vivo cardiac research, summarizing effective dosages across different animal models and providing comprehensive experimental procedures.

Data Presentation: Zatebradine Dosage and Effects

The following tables summarize the reported dosages of Zatebradine and their observed effects on heart rate in commonly used animal models for cardiac research.

Table 1: Zatebradine Dosage in Rats

Administration Route	Dosage Range	Observed Effect on Heart Rate	Reference
Intravenous (i.v.)	0.05 - 5 mg/kg	Dose-dependent reduction. 0.5 mg/kg reduced HR from ~400 to ~350 bpm.	[4]

Table 2: Zatebradine Dosage in Mice

Administration Route	Dosage Range	Observed Effect on Heart Rate	Reference
Oral (via drinking water)	5, 10, or 20 mg/kg/day	10 mg/kg/day showed a significant heart rate-reducing effect.	[5]
Intraperitoneal (i.p.)	0 - 20 mg/kg	Dose-dependent reduction from ~600 to ~200 bpm (ED50 = 1.8 mg/kg).

Table 3: Zatebradine Dosage in Dogs

Administration Route	Dosage Range	Observed Effect on Heart Rate	Reference
Intravenous (i.v.)	0.1 - 1.5 mg/kg	Dose-dependent reduction; maximum effect at 0.75 mg/kg.
Intravenous (i.v.)	0.25 or 1.0 mg/kg	Significant slowing of ventricular rhythms.
Intravenous (i.v.)	0.5 mg/kg	Used to study effects on ventricular electrophysiology.

Table 4: Zatebradine Dosage in Rabbits

Administration Route	Dosage Range	Observed Effect on Heart Rate	Reference
Intravenous (i.v.)	Up to 0.75 mg/kg (incremental)	Decreased heart rate from ~279 to ~218 bpm.
Intravenous (i.v.)	150 and 750 µg/kg	Dose-dependent reduction in heart rate.

Signaling Pathway and Mechanism of Action

Zatebradine exerts its bradycardic effect by directly inhibiting the If current in the pacemaker cells of the sinoatrial node. The If current, carried primarily by Na+ and K+ ions through HCN channels, is crucial for the spontaneous diastolic depolarization phase of the action potential. By blocking these channels, Zatebradine slows the rate of diastolic depolarization, thus extending the time to reach the threshold for the next action potential and consequently reducing the heart rate.

Caption: Mechanism of action of Zatebradine on the sinoatrial node.

Experimental Protocols

Protocol 1: Intravenous (i.v.) Administration of Zatebradine in Rats

1. Materials:

• Zatebradine hydrochloride

• Sterile saline (0.9% NaCl)

• Animal restrainer for rats

• Warming pad or lamp

• 25-27G sterile needles and 1 ml syringes

• Animal scale

2. Zatebradine Solution Preparation:

• Zatebradine hydrochloride is soluble in water.

• Prepare a stock solution of Zatebradine in sterile saline. For example, to achieve a 1 mg/ml concentration, dissolve 10 mg of Zatebradine hydrochloride in 10 ml of sterile saline.

• The final injection volume should not exceed 5 ml/kg for a bolus injection.

3. Animal Preparation:

• Acclimatize rats to the laboratory environment for at least one week before the experiment.

• Weigh the rat on the day of the experiment to accurately calculate the dose.

• To facilitate vasodilation of the tail veins, warm the rat using a heating pad or a warming lamp for a short period.

4. Intravenous Injection Procedure:

• Place the rat in an appropriate restrainer, ensuring the tail is accessible.

• Disinfect the injection site on the lateral tail vein with 70% ethanol.

• Insert the needle (bevel up) into the vein at a shallow angle.

• Confirm proper placement by observing a flash of blood in the needle hub or by a test injection of a small volume of saline.

• Administer the calculated volume of Zatebradine solution slowly over 1-2 minutes.

• Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

5. Post-Administration Monitoring:

• Monitor the animal for any adverse reactions.

• Record heart rate and other cardiovascular parameters using appropriate instrumentation (e.g., ECG, telemetry).

Protocol 2: Oral Gavage Administration of Zatebradine in Mice

1. Materials:

• Zatebradine

• Vehicle (e.g., distilled water, corn oil, or a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline)

• Appropriately sized gavage needles for mice (e.g., 20-22G, 1.5 inches with a rounded tip)

• 1 ml syringes

• Animal scale

2. Zatebradine Suspension/Solution Preparation:

• Based on the chosen vehicle, prepare the Zatebradine formulation to the desired concentration. For example, to dose 10 mg/kg in a 25g mouse with an administration volume of 10 ml/kg (0.25 ml), the required concentration is 1 mg/ml.

• Ensure the solution or suspension is homogenous before administration.

3. Animal Handling and Gavage Procedure:

• Weigh the mouse to determine the correct dosing volume. The maximum recommended gavage volume for a mouse is 10 ml/kg.

• Firmly restrain the mouse by the scruff of the neck to immobilize the head.

• Measure the gavage needle from the corner of the mouse's mouth to the last rib to ensure proper insertion depth and avoid stomach perforation.

• Gently insert the gavage needle into the diastema (gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus. The needle should pass smoothly without resistance.

• Administer the calculated volume of the Zatebradine formulation slowly.

• Gently remove the gavage needle.

4. Post-Administration Monitoring:

• Return the mouse to its cage and monitor for any signs of distress, such as difficulty breathing.

• Monitor heart rate at predetermined time points using suitable methods (e.g., tail-cuff plethysmography, telemetry).

Experimental Workflow

The following diagram outlines a typical workflow for an in-vivo cardiac study involving Zatebradine administration.

Caption: General workflow for in-vivo cardiac studies with Zatebradine.

Conclusion

Zatebradine is a well-characterized and selective If current inhibitor, making it an invaluable tool for investigating the role of heart rate in cardiac physiology and pathology. The provided dosages, protocols, and workflows offer a comprehensive guide for researchers to effectively design and execute in-vivo studies using Zatebradine in various animal models. Adherence to appropriate animal handling and experimental procedures is crucial for obtaining reliable and reproducible data.

References

• 1. Zatebradine | HCN channels blocker | Hello Bio [hellobio.com]
• 3. researchgate.net [researchgate.net]
• 4. Histologic lesions associated with intravenous infusions of large volumes of isotonic saline solution in rats for 30 days - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Normal Saline – Rat Guide [ratguide.com]

Application Notes and Protocols for Zatebradine Stock Solution Preparation in Cell Culture

Introduction

Zatebradine is a potent and selective blocker of hyperpolarization-activated cyclic nucleotide-gated (HCN) channels, with IC₅₀ values in the low micromolar range for HCN1, HCN2, HCN3, and HCN4 isoforms[1][2]. It is a valuable tool for researchers investigating the physiological roles of HCN channels in various cellular processes, including cardiac pacemaking and neuronal excitability[3][4]. This document provides detailed protocols for the preparation of Zatebradine stock solutions for use in in-vitro cell culture experiments. Two common forms of Zatebradine are available: Zatebradine (free base) and Zatebradine hydrochloride. The appropriate solvent and handling procedures are crucial for obtaining accurate and reproducible experimental results.

Data Presentation

The following table summarizes the key quantitative data for both Zatebradine and Zatebradine hydrochloride.

Property	Zatebradine (Free Base)	Zatebradine Hydrochloride
Molecular Formula	C₂₆H₃₆N₂O₅[5]	C₂₆H₃₆N₂O₅ • HCl
Molecular Weight	456.57 g/mol	493.04 g/mol
Appearance	Crystalline solid	White powder
Solubility	- DMSO: ≥ 50 mg/mL (109.51 mM)- Ethanol: 100 mg/mL (219.02 mM; requires sonication)	- Water: 100 mM or >10 mg/mL- PBS (pH 7.2): 10 mg/mL- DMSO: 20 mg/mL- DMF: 25 mg/mL
Storage (Solid Form)	-20°C for 3 years, 4°C for 2 years	2-8°C, desiccated
Storage (Stock Solution)	-80°C for 6 months, -20°C for 1 month	-20°C for up to one month

Signaling Pathway of Zatebradine Action

Caption: Zatebradine blocks HCN channels, preventing ion flow and altering cellular excitability.

Experimental Protocols

This section provides a step-by-step methodology for preparing a 10 mM Zatebradine stock solution in DMSO, a common solvent for cell culture applications. This protocol is applicable to Zatebradine free base. For Zatebradine hydrochloride, sterile water or PBS can be used as the solvent.

Materials:

• Zatebradine (free base) powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Calculate the required mass of Zatebradine:

  • To prepare a 10 mM stock solution, use the following formula:

    • Mass (mg) = 10 mM * 456.57 g/mol * Volume (L)

    • For 1 mL of a 10 mM stock solution: Mass = 10 * 456.57 * 0.001 = 4.57 mg

• Weigh the Zatebradine powder:

  • Tare a sterile microcentrifuge tube on a calibrated analytical balance.

  • Carefully weigh out the calculated mass of Zatebradine powder and add it to the tube.

• Dissolve the Zatebradine in DMSO:

  • Add the desired volume of sterile DMSO to the tube containing the Zatebradine powder.

  • Vortex the tube thoroughly until the powder is completely dissolved. If necessary, gentle warming or sonication can be used to aid dissolution. Visually inspect the solution to ensure there are no visible particles.

• Aliquot and store the stock solution:

  • Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the compound.

  • Label each aliquot clearly with the compound name, concentration, date of preparation, and solvent.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Preparation of Working Solutions:

For cell culture experiments, the high-concentration stock solution must be diluted to the final desired working concentration in the cell culture medium.

• Thaw a single aliquot of the Zatebradine stock solution at room temperature.

• Serially dilute the stock solution in your cell culture medium to achieve the final working concentration. It is recommended to perform dilutions in a stepwise manner to ensure accuracy.

• Gently mix the final working solution before adding it to your cell culture.

• It is advisable to prepare fresh working solutions for each experiment and use them on the same day .

Experimental Workflow

Caption: Workflow for preparing a Zatebradine stock solution.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Class III antiarrhythmic effects of zatebradine. Time-, state-, use-, and voltage-dependent block of hKv1.5 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Zatebradine | C26H36N2O5 | CID 65637 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of Zatebradine in Studying Arrhythmia Models

For Researchers, Scientists, and Drug Development Professionals

Application Notes and Protocols

Introduction

Zatebradine is a bradycardic agent that has been instrumental in the study of cardiac arrhythmias. Its primary mechanism of action is the selective inhibition of the hyperpolarization-activated current (If), also known as the "funny" current, which is crucial for the spontaneous diastolic depolarization in the sinoatrial (SA) node.[1][2] This inhibition leads to a dose-dependent reduction in heart rate.[3][4] Beyond its effect on the SA node, Zatebradine also exhibits Class III antiarrhythmic properties by blocking the human ether-à-go-go-related gene (hERG) channel and the rapidly activating delayed rectifier potassium current (IKr), as well as the hKv1.5 channel, which corresponds to the ultrarapid delayed rectifier potassium current (IKur).[5] This blockade prolongs the action potential duration (APD) in cardiac tissues, a hallmark of Class III antiarrhythmic agents.

These dual actions make Zatebradine a valuable tool for researchers studying various aspects of cardiac electrophysiology and arrhythmia mechanisms. It can be utilized in a range of in vitro and in vivo models to investigate sinus node function, atrial and ventricular arrhythmias, and the underlying ionic currents.

Data Presentation

Table 1: In Vitro Electrophysiological Effects of Zatebradine

Parameter	Species/Cell Line	Preparation	Concentration/Dose	Effect	Reference
hKv1.5 Inhibition (KD)	Human	Ltk- cells	1.86 ± 0.14 µmol/L	Inhibition of the ultrarapid delayed rectifier K+ current
Action Potential Duration (APD)	Guinea Pig	Papillary Muscles	Not Specified	Prolongation
Action Potential Duration (APD)	Rabbit	Purkinje Fibers	Not Specified	Prolongation
Action Potential Duration at 30% Repolarization (APD30)	Canine	Purkinje Fibers	Dose-dependent	Increase
Action Potential Duration at 50% Repolarization (APD50)	Canine	Purkinje Fibers	Dose-dependent	Increase
Action Potential Duration at 90% Repolarization (APD90)	Canine	Purkinje Fibers	Dose-dependent	Increase

Table 2: In Vivo Electrophysiological and Hemodynamic Effects of Zatebradine

Parameter	Species	Model	Dose	Effect	Reference
Heart Rate	Rabbit	Anesthetized, Ischemia-induced arrhythmia	150 and 750 µg/kg, i.v.	Dose-dependent reduction
Left Ventricular Pressure	Rabbit	Anesthetized, Ischemia-induced arrhythmia	150 and 750 µg/kg, i.v.	No change
(+)dp/dtmax	Rabbit	Anesthetized, Ischemia-induced arrhythmia	150 and 750 µg/kg, i.v.	No change
Incidence of Ventricular Fibrillation	Rabbit	Anesthetized, Ischemia-induced arrhythmia	750 µg/kg, i.v.	Reduction from 36% to 18%
Left Ventricular Effective Refractory Period (ERP)	Canine	Conscious, Myocardial Infarction	0.5 mg/kg, i.v.	Increase
Sustained Ventricular Tachycardia (SVT) Reinduction	Canine	Conscious, Myocardial Infarction	0.5 mg/kg, i.v.	Prevented in 1 of 8 dogs
Sinus Node Automaticity (IC50)	Canine	Anesthetized	0.23 mg/kg	Inhibition
AV Nodal Conduction (EC50)	Canine	Anesthetized	0.58 mg/kg	Inhibition
Atrial Effective Refractory Period (EC50)	Canine	Anesthetized	0.69 mg/kg	Lengthening
Ventricular Action Potential Duration (EC50)	Canine	Anesthetized	0.76 mg/kg	Lengthening

Experimental Protocols

Protocol 1: In Vitro Assessment of Zatebradine on hKv1.5 Channels

This protocol describes the methodology for studying the effects of Zatebradine on cloned human cardiac K+ delayed rectifier currents (hKv1.5) expressed in a mammalian cell line.

1. Cell Culture and Transfection:

• Culture Ltk- cells (or other suitable mammalian cell lines like CHO or HEK293) in appropriate growth medium supplemented with fetal bovine serum and antibiotics.
• Transfect the cells with the coding sequence for the hKv1.5 channel using a suitable transfection reagent.
• Co-transfect with a marker gene (e.g., GFP) to identify successfully transfected cells.
• Plate the transfected cells onto glass coverslips for electrophysiological recording 24-48 hours post-transfection.

2. Electrophysiological Recording (Whole-Cell Patch-Clamp):

• Prepare the external solution containing (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, and 5 glucose (pH adjusted to 7.4 with NaOH).
• Prepare the internal (pipette) solution containing (in mM): 140 KCl, 1 MgCl2, 10 EGTA, 10 HEPES, and 5 Mg-ATP (pH adjusted to 7.2 with KOH).
• Pull patch pipettes from borosilicate glass to a resistance of 2-4 MΩ when filled with the internal solution.
• Place a coverslip with transfected cells in the recording chamber and perfuse with the external solution.
• Establish a gigaohm seal and obtain the whole-cell configuration.
• Record hKv1.5 currents using a suitable voltage-clamp protocol. A typical protocol to elicit hKv1.5 currents involves holding the cell at -80 mV and applying depolarizing steps to various test potentials (e.g., from -40 mV to +60 mV in 10 mV increments).

3. Drug Application:

• Prepare stock solutions of Zatebradine in a suitable solvent (e.g., DMSO) and dilute to the final desired concentrations in the external solution.
• Apply Zatebradine to the recording chamber via a perfusion system.
• Record currents in the presence of different concentrations of Zatebradine to determine its effects on current amplitude, kinetics, and voltage-dependence.

4. Data Analysis:

• Analyze the recorded currents to determine parameters such as the half-maximal inhibitory concentration (IC50) or the dissociation constant (KD).
• Investigate the voltage- and use-dependency of the block.

Protocol 2: In Vivo Model of Ischemia-Induced Arrhythmia in Anesthetized Rabbits

This protocol outlines the procedure for inducing ventricular arrhythmias through coronary artery ligation in anesthetized rabbits to study the antiarrhythmic effects of Zatebradine.

1. Animal Preparation and Anesthesia:

• Anesthetize New Zealand White rabbits with an appropriate anesthetic regimen (e.g., a combination of ketamine and xylazine, or isoflurane).
• Intubate the rabbit and provide mechanical ventilation.
• Monitor vital signs, including ECG, blood pressure, and heart rate, throughout the experiment.

2. Surgical Procedure:

• Perform a left thoracotomy to expose the heart.
• Identify the left circumflex coronary artery.
• Place a suture around the artery to allow for reversible occlusion.

3. Induction of Ischemia and Arrhythmia Monitoring:

• Ligate the coronary artery to induce myocardial ischemia.
• Continuously record the ECG to monitor for the development of ventricular arrhythmias, such as premature ventricular contractions (PVCs), ventricular tachycardia (VT), and ventricular fibrillation (VF).
• The ischemic period is typically maintained for a set duration (e.g., 20 minutes).

4. Drug Administration:

• Administer Zatebradine (e.g., 150 and 750 µg/kg) intravenously a set time before coronary artery ligation.
• A control group should receive a vehicle solution.

5. Data Analysis:

• Quantify the incidence and duration of different types of arrhythmias in the control and Zatebradine-treated groups.
• Analyze hemodynamic parameters (heart rate, blood pressure) before, during, and after ischemia.

Protocol 3: Conscious Canine Model of Ventricular Tachycardia

This protocol describes a model of sustained ventricular tachycardia (SVT) induced by programmed electrical stimulation in conscious dogs with a healed myocardial infarction, which can be used to evaluate the antiarrhythmic efficacy of Zatebradine.

1. Surgical Creation of Myocardial Infarction:

• Under general anesthesia and sterile surgical conditions, ligate the left anterior descending (LAD) coronary artery to create a myocardial infarction.
• Allow the animals to recover for a period of 3 to 7 days. This allows for the development of a stable arrhythmogenic substrate.

2. Electrophysiological Study:

• The conscious dog is placed in a sling.
• Introduce electrode catheters into the heart via peripheral veins for recording intracardiac electrograms and for programmed electrical stimulation.
• Perform programmed electrical stimulation from the right ventricle to induce SVT. This typically involves delivering a train of stimuli followed by one or more premature stimuli.

3. Drug Testing:

• Once a stable and reproducible SVT can be induced, administer Zatebradine (e.g., 0.5 mg/kg) intravenously.
• After drug administration, repeat the programmed electrical stimulation protocol to assess the ability of Zatebradine to prevent the reinduction of SVT.

4. Data Analysis:

• Compare the inducibility of SVT before and after Zatebradine administration.
• Measure electrophysiological parameters such as the ventricular effective refractory period (VERP) and the cycle length of the induced tachycardia.

Mandatory Visualization

Caption: Dual mechanisms of action of Zatebradine.

References

• 1. Induction and the possible mechanism of ventricular tachycardia after catheter ablation with direct current shocks in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bio-integration.org [bio-integration.org]
• 3. Reproducibility of the model of induced ventricular tachycardia in conscious dogs with infarction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of a sinus node inhibitor on the normal and failing rabbit heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Electropharmacology of the bradycardic agents alinidine and zatebradine (UL-FS 49) in a conscious canine ventricular arrhythmia model of permanent coronary artery occlusion - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Isolating HCN Channel Activity Using Zatebradine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Zatebradine, a potent blocker of Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels, to isolate and study HCN channel activity. This document includes detailed protocols for electrophysiological experiments, quantitative data on Zatebradine's efficacy, and a discussion of its mechanism of action and potential off-target effects.

Introduction to Zatebradine and HCN Channels

Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels are unique voltage-gated ion channels that are activated by membrane hyperpolarization and are modulated by cyclic nucleotides, such as cyclic adenosine monophosphate (cAMP).[1][] They conduct a mixed sodium and potassium inward current, termed If in the heart and Ih in neurons, which plays a crucial role in regulating cellular excitability, including cardiac pacemaking, neuronal rhythmicity, and dendritic integration.[1][3][4]

Zatebradine (UL-FS 49) is a bradycardic agent that acts as a use-dependent blocker of HCN channels. It accesses its binding site within the pore of the channel when it is in the open state. While it is an effective tool for studying HCN channel function, it is important to note that Zatebradine is generally considered non-selective among the four HCN isoforms (HCN1-4).

Mechanism of Action

Zatebradine blocks HCN channels by entering the channel pore from the intracellular side when the channel is open. This "open-channel block" is use-dependent, meaning the degree of block increases with more frequent channel activation (i.e., with trains of hyperpolarizing pulses). The drug does not significantly alter the voltage-dependence or the activation kinetics of the channels. Recovery from the block is faster with Zatebradine compared to some other HCN channel blockers like cilobradine.

Mechanism of Zatebradine Action

Quantitative Data: Zatebradine Potency

The inhibitory potency of Zatebradine on HCN channels is typically quantified by its half-maximal inhibitory concentration (IC50). The following table summarizes reported IC50 values for Zatebradine against various HCN channel isoforms. It is important to note that experimental conditions, such as the expression system and recording solutions, can influence these values.

HCN Isoform	Reported IC50 (µM)	Expression System/Cell Type	Reference
Mean (non-selective)	1.96	Not specified
hHCN1	1.83 ± 0.39	HEK293
hHCN2	2.21 ± 0.21	HEK293
hHCN3	1.90 ± 0.13	HEK293
hHCN4	1.88 ± 0.12	HEK293
hHCN4	4.4 ± 0.4	Xenopus oocytes

Off-Target Effects

While Zatebradine is a potent HCN channel blocker, researchers should be aware of its potential off-target effects, particularly at higher concentrations. Zatebradine has been shown to block the human cardiac potassium channel hKv1.5 (an ultrarapid delayed rectifier K+ current, IKur) with an apparent dissociation constant (KD) of 1.86 µM. This action can prolong the cardiac action potential duration. Therefore, it is crucial to use the lowest effective concentration of Zatebradine to minimize off-target effects and to consider appropriate control experiments.

Experimental Protocols

The following are generalized protocols for using Zatebradine to isolate and characterize HCN channel activity using whole-cell patch-clamp electrophysiology. These should be adapted based on the specific cell type and experimental question.

Protocol 1: Characterization of Ih/If Block in Native or Cultured Cells

Objective: To determine the effect of Zatebradine on native HCN currents in cells such as neurons or cardiomyocytes.

Materials:

• Cell Preparation: Isolated cells (e.g., primary neurons, cardiomyocytes) or cultured cell lines endogenously expressing HCN channels.

• External Solution (in mM): 110 NaCl, 30 KCl, 1.8 CaCl2, 0.5 MgCl2, 5 HEPES, 10 glucose, pH adjusted to 7.4 with NaOH. (Note: The high external K+ concentration helps to increase the size of the inward HCN current).

• Internal Solution (in mM): 130 KCl, 10 NaCl, 1 EGTA, 0.5 MgCl2, 5 HEPES, 5 MgATP, pH adjusted to 7.3 with KOH.

• Zatebradine Stock Solution: 10 mM in DMSO or water. Store at -20°C.

• Patch-clamp setup: Amplifier, digitizer, microscope, and micromanipulator.

Procedure:

• Establish a stable whole-cell patch-clamp recording from the cell of interest.

• Record baseline Ih/If currents. A typical voltage protocol to elicit HCN currents involves holding the cell at a depolarized potential (e.g., -40 mV) where the channels are closed, and then applying a series of hyperpolarizing voltage steps (e.g., from -60 mV to -130 mV in 10 mV increments) for a sufficient duration to allow for current activation.

• Prepare working concentrations of Zatebradine by diluting the stock solution in the external solution. A range of concentrations (e.g., 0.1 µM to 30 µM) is recommended to generate a dose-response curve.

• Perfuse the cell with the Zatebradine-containing external solution.

• Repeat the voltage-clamp protocol at steady-state block (typically after 3-5 minutes of perfusion).

• To assess use-dependency, apply a train of hyperpolarizing pulses (e.g., to -120 mV for 1 second, repeated at 1 Hz) in the presence and absence of the drug.

• Wash out the drug with the control external solution to check for reversibility of the block.

Data Analysis:

• Measure the steady-state current amplitude at the end of the hyperpolarizing steps.

• Plot the current-voltage (I-V) relationship before and after drug application.

• Calculate the percentage of current block at each concentration and fit the data to a Hill equation to determine the IC50.

Electrophysiology Workflow

Protocol 2: Investigating Isoform Specificity in a Heterologous Expression System

Objective: To compare the blocking effect of Zatebradine on different HCN channel isoforms expressed in a cell line like HEK293.

Materials:

• Cell Culture: HEK293 cells transiently or stably transfected with plasmids encoding individual human HCN isoforms (HCN1, HCN2, HCN3, or HCN4). Co-transfection with a fluorescent marker like GFP can aid in identifying transfected cells.

• Solutions and Equipment: Same as in Protocol 1.

Procedure:

• Culture and transfect HEK293 cells with the desired HCN isoform cDNA.

• Perform whole-cell patch-clamp recordings from transfected (e.g., GFP-positive) cells 24-48 hours post-transfection.

• Follow the same electrophysiological recording and drug application procedure as described in Protocol 1.

• Repeat the experiment for each HCN isoform to be tested.

Data Analysis:

• Determine the IC50 value for Zatebradine on each HCN isoform.

• Compare the dose-response curves to assess the degree of isoform selectivity.

Signaling Pathway Context

By blocking HCN channels, Zatebradine directly impacts the "pacemaker" current that drives rhythmic activity. In cardiomyocytes, this leads to a slowing of the diastolic depolarization rate, resulting in a reduced heart rate (bradycardia). In neurons, blocking Ih can lead to hyperpolarization of the resting membrane potential, an increase in input resistance, and alterations in synaptic integration and repetitive firing.

Cellular Effects of Zatebradine

Conclusion

Zatebradine is a valuable pharmacological tool for the study of HCN channels. Its use-dependent, open-channel blocking mechanism allows for the effective isolation of If/Ih currents in a variety of experimental preparations. However, researchers must remain cognizant of its lack of isoform selectivity and potential off-target effects at higher concentrations. The protocols and data provided herein serve as a guide for the effective application of Zatebradine in advancing our understanding of HCN channel physiology and pharmacology.

References

• 1. researchgate.net [researchgate.net]
• 3. The hyperpolarization‐activated cyclic nucleotide‐gated 4 channel as a potential anti‐seizure drug target - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The enigmatic HCN channels: A cellular neurophysiology perspective - PMC [pmc.ncbi.nlm.nih.gov]

Zatebradine: A Pharmacological Tool for Neuroscience Research - Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Zatebradine is a potent pharmacological agent widely utilized in neuroscience research to investigate the physiological and pathophysiological roles of Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels. As a blocker of these channels, Zatebradine provides a valuable tool to elucidate their contribution to neuronal excitability, synaptic plasticity, and rhythmic firing patterns. This document provides detailed application notes and experimental protocols for the effective use of Zatebradine in a research setting.

Mechanism of Action

Zatebradine is a potent inhibitor of all four isoforms of HCN channels (HCN1, HCN2, HCN3, and HCN4).[1][2][3][4] These channels are unique voltage-gated cation channels that are activated by membrane hyperpolarization and are permeable to both sodium (Na+) and potassium (K+) ions. The resulting inward current, termed Ih (or If in the heart), plays a crucial role in setting the resting membrane potential, dendritic integration, and synaptic transmission.[5] The activity of HCN channels is also modulated by the intracellular second messenger cyclic adenosine monophosphate (cAMP), which binds to a cyclic nucleotide-binding domain (CNBD) on the channel's C-terminus, thereby enhancing its activation. Zatebradine exerts its inhibitory effect by blocking the pore of the HCN channel, thus reducing the Ih current.

Data Presentation

Table 1: In Vitro Efficacy of Zatebradine

Parameter	Value	Species/Cell Line	Reference
IC50 (Overall)	1.96 µM	Human
IC50 (HCN1)	1.83 µM	Human
IC50 (HCN2)	2.21 µM	Human
IC50 (HCN3)	1.90 µM	Human
IC50 (HCN4)	1.88 µM	Human
Apparent Kd (cardiac pacemaker current)	480 nM	Rabbit
Apparent KD (hKv1.5)	1.86 µM	Human

Table 2: In Vivo Effects of Zatebradine

Animal Model	Dosing	Route	Key Findings	Reference
Male C57/Bl6-mice	0-20 mg/kg	Intraperitoneal	Dose-dependent reduction in heart rate (ED50 = 1.8 mg/kg).
Anesthetized Dogs	0.1-1.5 mg/kg	Intravenous	Dose-dependent inhibition of sinus node automaticity (IC50 = 0.23 mg/kg).
Anesthetized Dogs	0.0625-0.25 mg/kg	Intravenous	Dose-related increase in cardiac cycle length and suppression of sinus node automaticity.
Zebrafish Larvae	30 µM	Immersion	Moderate reduction in average activity.

Signaling Pathway

HCN Channel Signaling Pathway and Site of Zatebradine Action.

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology

This protocol details the steps for recording Ih currents from cultured neurons and assessing the inhibitory effect of Zatebradine.

1. Materials and Reagents:

• External Solution (ACSF): 125 mM NaCl, 2.5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 25 mM NaHCO3, 1.25 mM NaH2PO4, and 10 mM glucose, bubbled with 95% O2/5% CO2 (pH 7.4).

• Internal Solution: 130 mM K-gluconate, 10 mM KCl, 10 mM HEPES, 0.2 mM EGTA, 4 mM Mg-ATP, 0.3 mM Na-GTP, and 10 mM phosphocreatine (pH 7.2 with KOH).

• Zatebradine Stock Solution: 10 mM in DMSO. Store at -20°C.

• Cultured Neurons: (e.g., hippocampal or cortical neurons).

• Patch Pipettes: Borosilicate glass, 3-5 MΩ resistance.

• Patch-Clamp Setup: Amplifier, micromanipulator, perfusion system, and data acquisition software.

2. Experimental Procedure:

• Prepare fresh external and internal solutions on the day of the experiment.

• Place a coverslip with cultured neurons in the recording chamber and perfuse with oxygenated ACSF at a constant rate (e.g., 2 ml/min).

• Pull patch pipettes and fill with internal solution.

• Establish a whole-cell patch-clamp configuration on a target neuron.

• Switch to voltage-clamp mode and hold the neuron at -60 mV.

• To elicit Ih currents, apply a series of hyperpolarizing voltage steps (e.g., from -70 mV to -140 mV in 10 mV increments for 1-2 seconds).

• Record baseline Ih currents.

• Prepare working concentrations of Zatebradine by diluting the stock solution in ACSF. A typical concentration range to test is 0.1 µM to 30 µM.

• Perfuse the recording chamber with the Zatebradine-containing ACSF for a sufficient time to allow for drug equilibration (e.g., 5-10 minutes).

• Repeat the voltage-step protocol to record Ih currents in the presence of Zatebradine.

• To determine the IC50, measure the peak Ih current amplitude at a specific voltage step (e.g., -120 mV) before and after application of different concentrations of Zatebradine.

• Wash out the drug by perfusing with ACSF for 10-15 minutes and record recovery of the Ih current.

Workflow for Patch-Clamp Electrophysiology.

Protocol 2: In Vivo Zebrafish Larvae Locomotor Activity Assay

This protocol outlines a method to assess the effect of Zatebradine on the locomotor activity of zebrafish larvae.

1. Materials and Reagents:

• Zebrafish Larvae: 6-7 days post-fertilization (dpf).

• E3 Embryo Medium: 5 mM NaCl, 0.17 mM KCl, 0.33 mM CaCl2, 0.33 mM MgSO4.

• Zatebradine Stock Solution: 40 mM in DMSO.

• 96-well plates.

• Automated Video Tracking System.

2. Experimental Procedure:

• Raise zebrafish larvae in E3 medium on a 14-hour light/10-hour dark cycle at 28.5°C.

• At 6 dpf, individually place larvae into the wells of a 96-well plate containing 650 µL of E3 medium per well.

• Acclimate the larvae in the video tracking system for at least 1 hour in the dark.

• Prepare serial dilutions of Zatebradine from the stock solution in E3 medium. A typical concentration range to test is 0.1 µM to 30 µM. Include a vehicle control (DMSO in E3 medium).

• Administer the different concentrations of Zatebradine or vehicle control to the wells.

• Monitor and record the locomotor activity of the larvae using the automated video tracking system. A common paradigm is to use alternating light and dark periods (e.g., 10 minutes light, 10 minutes dark) to elicit photomotor responses.

• Record data for a sufficient duration (e.g., 30-60 minutes) after drug administration.

• Analyze the data to determine parameters such as total distance moved, velocity, and time spent active during both light and dark phases.

• Compare the activity levels of Zatebradine-treated larvae to the vehicle control group to assess the drug's effect on locomotor behavior.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Zatebradine - MedChem Express [bioscience.co.uk]
• 5. The enigmatic HCN channels: A cellular neurophysiology perspective - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Zatebradine Administration in Conscious Dog Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of Zatebradine, a selective If current inhibitor, in conscious dog models. The protocols and data presented are compiled from various preclinical studies to guide researchers in designing and executing similar experiments for cardiovascular research.

Introduction

Zatebradine is a bradycardic agent that selectively inhibits the hyperpolarization-activated current (If) in the sinoatrial (SA) node.[1] This mechanism of action leads to a reduction in heart rate without significantly affecting other cardiovascular parameters, making it a valuable tool for studying heart rate modulation and its consequences.[2] Conscious dog models are frequently used in cardiovascular safety pharmacology and efficacy studies due to their physiological similarity to humans.

Mechanism of Action: If Current Inhibition

Zatebradine exerts its primary effect by blocking the If current, which is crucial for the diastolic depolarization phase of the action potential in SA node cells.[3] This inhibition slows the rate of spontaneous depolarization, thereby reducing the heart rate.

Zatebradine's Mechanism of Action

Quantitative Data Summary

The following tables summarize the hemodynamic and electrophysiological effects of intravenous (IV) Zatebradine administration in conscious dogs as reported in various studies.

Table 1: Hemodynamic Effects of Zatebradine in Conscious Dogs

Dose (mg/kg IV)	Heart Rate (HR)	Mean Arterial Pressure (MAP)	Stroke Volume	Systemic Vascular Resistance	Cardiac Output	Reference
0.25	↓	↔	↑	↔	↔	[4]
0.5	↓	↔	↑	↔	↔	[4]
1.0	↓↓	↔	↑↑	↔	↔

Arrow direction indicates the change from baseline (↓ Decrease, ↑ Increase, ↔ No significant change). Double arrows indicate a more pronounced effect.

Table 2: Electrophysiological Effects of Zatebradine in Conscious and Anesthetized Dogs

Dose (mg/kg IV)	PR Interval	AH Interval	QRS Duration	QT Interval	QTc Interval	Ventricular Effective Refractory Period	Reference
0.25	↑	↑	↔	↑	↑	↔
0.5	No significant change	Not Reported	↔	↔	↔	↑
0.75	↑↑	↑↑	↔	↑↑	↑↑	Not Reported
1.0	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported
Graded Doses	↑	Not Reported	↔	↑	↔	Not Reported

Note: Some data were obtained from anesthetized dog models, as indicated in the references. QTc (Corrected QT interval) calculations can vary between studies.

Experimental Protocols

Animal Model and Preparation

• Species: Beagle dogs are commonly used.

• Health Status: Healthy, adult dogs of either sex.

• Instrumentation: For comprehensive studies, dogs are often chronically instrumented for telemetry to measure ECG, blood pressure, and sometimes left ventricular pressure. This involves a surgical procedure to implant a telemetry transmitter. A recovery period of at least one week is necessary post-surgery.

Zatebradine Administration Protocol

The following is a general protocol for intravenous administration of Zatebradine in a conscious dog model.

Experimental Workflow for Zatebradine Administration

Materials:

• Zatebradine hydrochloride

• Sterile saline or other appropriate vehicle

• Syringes and infusion pump (if applicable)

• Catheters for intravenous access

Procedure:

• Acclimatization: Allow the dog to acclimate to the study environment to minimize stress-related physiological changes.

• Baseline Recording: Record baseline hemodynamic and electrophysiological data for a sufficient period (e.g., 30-60 minutes) before drug administration.

• Dose Preparation: Prepare the required dose of Zatebradine in a suitable vehicle. Doses typically range from 0.25 to 1.0 mg/kg.

• Administration: Administer Zatebradine intravenously. This can be a slow bolus injection over a few minutes or a continuous infusion, depending on the study design.

• Post-administration Monitoring: Continuously monitor cardiovascular parameters for a predetermined period after administration to capture the onset, peak, and duration of the drug's effects. The electrophysiologic effects of Zatebradine can be observed almost immediately after an IV bolus, reaching a steady state at around 15 minutes.

• Data Analysis: Analyze the collected data, comparing post-administration values to the baseline. Statistical analysis should be performed to determine the significance of any observed changes.

Data Acquisition and Analysis

• Hemodynamic Parameters: Heart rate, systolic and diastolic blood pressure, and mean arterial pressure are typically measured.

• Electrophysiological Parameters: Standard ECG intervals such as PR, QRS, and QT are measured. The QT interval should be corrected for heart rate (QTc) using a validated formula for dogs (e.g., Van de Water's formula).

• Data Reporting: Data should be presented as mean ± standard error of the mean (SEM) or standard deviation (SD).

Considerations and Troubleshooting

• Anesthesia: While conscious models are preferred to avoid the confounding effects of anesthetics on the cardiovascular system, some studies may necessitate the use of anesthesia. The choice of anesthetic is critical as many can influence heart rate and blood pressure.

• Autonomic Nervous System: The effects of Zatebradine can be influenced by the state of the autonomic nervous system. In some experimental designs, autonomic blockade may be employed to isolate the direct effects of the drug.

• Dose Selection: The dose of Zatebradine should be carefully selected based on the desired level of heart rate reduction and the specific research question. Higher doses may lead to effects on atrioventricular conduction and ventricular repolarization.

• Arrhythmia Models: In models of myocardial infarction-induced arrhythmias, Zatebradine has not been shown to be effective in preventing sustained ventricular tachycardia. However, it has been shown to slow ectopic ventricular rhythms.

Conclusion

Zatebradine is a valuable pharmacological tool for investigating the role of heart rate in various physiological and pathophysiological conditions in conscious dog models. The protocols and data provided herein serve as a guide for researchers to design and conduct robust and reproducible experiments. Careful consideration of the experimental design, including dose selection and the use of appropriate controls, is essential for obtaining meaningful results.

References

• 1. Zatebradine attenuates cyclic AMP-related positive chronotropic but not inotropic responses in isolated, perfused right atria of the dog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of changing heart rate on electrophysiological and hemodynamic function in the dog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Zatebradine, a specific bradycardic agent, alters the hemodynamic and left ventricular mechanical actions of levosimendan, a new myofilament calcium sensitizer, in conscious dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Techniques for Measuring Zatebradine's Effect on Action Potential Duration

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide to the experimental techniques used to measure the effects of Zatebradine on cardiac action potential duration (APD). Zatebradine, a potent bradycardic agent, primarily functions by inhibiting the Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels, which are responsible for the "funny" pacemaker current (If).[1][2][][4][5] However, it also exhibits effects on other cardiac ion channels that contribute to its overall electrophysiological profile, including the prolongation of APD. This document details the underlying mechanisms, provides step-by-step experimental protocols for key assays, presents quantitative data in a structured format, and includes visualizations of workflows and signaling pathways to guide researchers in accurately assessing the electrophysiological impact of Zatebradine.

Mechanism of Action

Zatebradine's primary mechanism is the blockade of HCN channels, which are crucial for generating the pacemaker current in the sinoatrial node. This inhibition slows the rate of diastolic depolarization, leading to a reduction in heart rate.

At higher concentrations, Zatebradine also demonstrates "off-target" effects that influence APD. Notably, it acts as an open-channel blocker of the hKv1.5 potassium channel, which is responsible for the ultra-rapid delayed rectifier K+ current (IKur). This block slows the repolarization phase (Phase 3) of the action potential, resulting in a dose-dependent increase in the action potential duration. This dual mechanism—slowing heart rate via HCN block and prolonging APD via K+ channel block—defines its complex cardiac electrophysiological profile.

Caption: Zatebradine's dual mechanism of action.

Quantitative Data Summary

The following tables summarize the quantitative effects of Zatebradine on various electrophysiological parameters as reported in preclinical studies.

Table 1: Zatebradine Potency on Ion Channels and Electrophysiological Parameters

Parameter	Species/System	IC50 / EC50	Notes	Source
HCN Channels (General)	-	1.96 µM	General inhibitory concentration.
hHCN1	Human (HEK cells)	1.83 µM	Blocks slow inward current.
hHCN2	Human (HEK cells)	2.21 µM	Blocks slow inward current.
hHCN4	Human (HEK cells)	1.88 µM	Blocks slow inward current.
hKv1.5 (IKur)	Human (Ltk- cells)	1.86 µM	Apparent KD; open-channel block.
Sinus Node Automaticity	Anesthetized Dog	IC50: 0.23 mg/kg	Selective inhibition at low doses.
AV Nodal Conduction (AH Interval)	Anesthetized Dog	EC50: 0.58 mg/kg	Lengthens atrioventricular conduction.
Atrial Effective Refractory Period	Anesthetized Dog	EC50: 0.69 mg/kg	Increased by 31%.
Action Potential Duration	Anesthetized Dog	EC50: 0.76 mg/kg	Significant increase at doses > 0.5 mg/kg.

Table 2: Reported Effects of Zatebradine on Action Potential Duration (APD)

Preparation	Species	Parameter Measured	Zatebradine Concentration/Dose	Observed Effect	Source
Ventricle (Monophasic AP)	Dog	APD	> 0.5 mg/kg (i.v.)	Significant increase
Purkinje Fibers	Dog	APD30, APD50, APD90	Dose-dependent	Increase in all APD parameters
Purkinje Fibers	Rabbit	APD50, APD90	3 µM	Prolongation of APD
Papillary Muscles	Guinea Pig	APD	Not specified	Prolongation of APD

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp on Isolated Cardiomyocytes

This protocol is the gold standard for measuring ionic currents and action potentials at the single-cell level. It allows for precise control of the membrane potential and extracellular environment.

Objective: To measure changes in action potential duration (APD50 and APD90) in single ventricular or Purkinje fiber myocytes following Zatebradine application.

Materials:

• Isolated cardiomyocytes (e.g., from canine Purkinje fibers or rabbit ventricle).

• External Solution (Tyrode's): NaCl (137 mM), KCl (5.4 mM), CaCl2 (1.8 mM), MgCl2 (1 mM), HEPES (10 mM), Glucose (10 mM); pH adjusted to 7.4 with NaOH.

• Internal (Pipette) Solution: K-Aspartate (120 mM), KCl (20 mM), Mg-ATP (5 mM), GTP-Na (0.1 mM), HEPES (10 mM), EGTA (10 mM); pH adjusted to 7.2 with KOH.

• Zatebradine stock solution (e.g., 10 mM in DMSO).

• Patch-clamp amplifier, digitizer, and data acquisition software (e.g., pClamp).

• Microscope and micromanipulators.

• Perfusion system.

Methodology:

• Cell Plating: Plate isolated cardiomyocytes in a recording chamber on the microscope stage.

• Perfusion: Begin continuous perfusion (~2 mL/min) with the external solution at physiological temperature (35-37°C).

• Pipette Formation: Pull borosilicate glass capillaries to achieve a resistance of 2-4 MΩ when filled with the internal solution.

• Seal Formation: Approach a single, healthy myocyte with the micropipette and apply gentle suction to form a giga-ohm seal (>1 GΩ).

• Whole-Cell Configuration: Apply a brief, strong suction pulse to rupture the cell membrane and achieve the whole-cell configuration.

• Mode Selection: Switch the amplifier to current-clamp mode.

• Baseline Recording:

  • Allow the cell to stabilize for 5-10 minutes.

  • Elicit action potentials by injecting short (2-4 ms) depolarizing current pulses at a steady frequency (e.g., 1 Hz).

  • Record at least 20 consecutive action potentials to establish a stable baseline.

• Zatebradine Application:

  • Switch the perfusion to an external solution containing the desired concentration of Zatebradine (e.g., 1 µM, 3 µM, 10 µM).

  • Allow 5-10 minutes for the drug effect to reach a steady state.

• Post-Drug Recording: Record another set of 20 consecutive action potentials under the drug's influence.

• Washout: (Optional) Switch perfusion back to the control external solution to observe the reversibility of the effect.

• Data Analysis:

  • For both baseline and drug conditions, measure the Action Potential Duration at 50% and 90% repolarization (APD50 and APD90).

  • Calculate the percentage change in APD50 and APD90.

  • Perform statistical analysis (e.g., paired t-test) to determine significance.

Caption: Patch-clamp experimental workflow.

Protocol 2: Microelectrode Array (MEA) with iPSC-Cardiomyocytes

This higher-throughput method measures extracellular field potentials from a population of synchronously beating cardiomyocytes, providing a surrogate for APD known as the Field Potential Duration (FPD).

Objective: To assess the effect of Zatebradine on the corrected Field Potential Duration (FPDc) in a monolayer of human iPSC-derived cardiomyocytes.

Materials:

• MEA plates (e.g., 48- or 96-well) with integrated electrodes.

• MEA recording system and analysis software.

• Human iPSC-derived cardiomyocytes.

• Cell culture medium.

• Zatebradine stock solution.

Methodology:

• Cell Plating: Plate iPSC-cardiomyocytes onto the MEA plate and culture until a confluent, spontaneously beating monolayer is formed (typically 7-10 days).

• System Acclimatization: Place the MEA plate in the recording system and allow it to acclimatize for 15-20 minutes at 37°C and 5% CO2.

• Baseline Recording: Record the baseline spontaneous electrical activity from each well for 5-10 minutes. The software will detect key parameters, including beat period and FPD.

• Compound Addition:

  • Prepare a dilution series of Zatebradine in the culture medium.

  • Add the compound directly to the wells to achieve the final desired concentrations. Include vehicle control wells (e.g., 0.1% DMSO).

• Post-Dose Recording: After a 15-20 minute incubation period, record the post-dose electrical activity for 5-10 minutes.

• Data Analysis:

  • The analysis software will calculate the beat rate and FPD.

  • Correct the FPD for changes in beat rate using a correction formula (e.g., Fridericia's: FPDc = FPD / (Beat Period)1/3).

  • Generate concentration-response curves for the change in FPDc to determine the EC50 for APD prolongation.

Caption: Microelectrode Array (MEA) workflow.

Protocol 3: In Vivo Electrophysiology in Anesthetized Animals

This protocol assesses the drug's effect in a whole-animal context, accounting for autonomic tone and metabolic factors. The methodology is based on studies like those performed in anesthetized dogs.

Objective: To measure the effect of intravenous Zatebradine administration on ventricular monophasic action potential duration (MAPD).

Materials:

• Anesthetized and ventilated animal model (e.g., dog).

• Surgical equipment for vascular access.

• Multipolar electrophysiology catheters.

• ECG and intracardiac recording system.

• Zatebradine for intravenous injection.

Methodology:

• Animal Preparation: Anesthetize the animal and maintain a stable plane of anesthesia. Monitor vital signs (ECG, blood pressure) continuously.

• Catheter Placement: Under fluoroscopic guidance, introduce an electrophysiology catheter into the right ventricle via a femoral vein. Position the catheter tip against the endocardium to record a stable monophasic action potential (MAP).

• Baseline Recording:

  • Pace the atria at a constant cycle length to ensure a consistent heart rate.

  • Record baseline ECG, intracardiac intervals (e.g., AH interval), and MAP signals for at least 15 minutes.

• Drug Administration:

  • Administer incremental doses of Zatebradine as an intravenous bolus (e.g., 0.1, 0.25, 0.5, 0.75, 1.0, 1.5 mg/kg).

  • Allow the effects of each dose to reach a steady state, which for Zatebradine is approximately 15 minutes.

• Post-Dose Recording: After each dose, record all electrophysiological parameters for several minutes.

• Data Analysis:

  • Measure the MAPD at 90% repolarization (MAPD90) from the recorded signals at baseline and after each dose.

  • Measure other relevant parameters like the QTc and AH intervals.

  • Plot the dose-response relationship for the change in MAPD90 and calculate the EC50.

Concluding Remarks

The choice of technique to measure Zatebradine's effect on action potential duration depends on the specific research question. Patch-clamp offers unparalleled detail at the single-cell and single-channel level, making it ideal for mechanistic studies. MEA provides a higher-throughput assessment in a biologically relevant human cell model, suitable for screening and safety pharmacology. In vivo studies are essential for understanding the drug's integrated physiological effects in a complex biological system. By employing these detailed protocols, researchers can robustly characterize the electrophysiological profile of Zatebradine and similar cardio-active compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Zatebradine | HCN channels blocker | Hello Bio [hellobio.com]

Zatebradine in High-Throughput Screening: Application Notes and Protocols for HCN Channel Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zatebradine is a bradycardic agent known for its inhibitory effects on Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels. These channels are crucial in regulating pacemaker activity in both cardiac and neuronal tissues, making them significant targets in drug discovery. This document provides detailed application notes and protocols for the use of Zatebradine as a reference compound in high-throughput screening (HTS) assays designed to identify novel HCN channel modulators. The protocols described herein focus on a primary fluorescence-based membrane potential assay suitable for HTS, and a secondary, higher-fidelity automated electrophysiology assay for hit confirmation and characterization.

Introduction

Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels are a family of ion channels that play a critical role in controlling rhythmic activity in the heart and central nervous system.[1] There are four known isoforms (HCN1-4) that can form homo- or heterotetramers, each with distinct biophysical properties.[2] The modulation of these channels presents a therapeutic strategy for various conditions, including cardiac arrhythmias and neurological disorders. Zatebradine acts as a blocker of HCN channels, reducing the "funny" current (If) in the sinoatrial node, thereby decreasing heart rate.[3][4][5] Its well-characterized inhibitory profile makes it an ideal control compound in screening campaigns for new HCN channel modulators.

High-throughput screening (HTS) is a key strategy in modern drug discovery, enabling the rapid screening of large compound libraries. Cell-based assays are particularly valuable as they provide a more physiologically relevant context compared to biochemical assays. This document outlines two key HTS methodologies where Zatebradine is used as a reference inhibitor.

Mechanism of Action of Zatebradine on HCN Channels

Zatebradine inhibits HCN channels by blocking the ion pore from the intracellular side in a use-dependent manner. This means that the channel must be in an open state for the drug to bind effectively. The binding of Zatebradine reduces the inward flow of sodium and potassium ions that constitutes the If/Ih current, thereby slowing the rate of diastolic depolarization in pacemaker cells and reducing neuronal excitability.

The following diagram illustrates the signaling pathway of HCN channels and the inhibitory action of Zatebradine.

References

• 1. Ionworks HT: a new high-throughput electrophysiology measurement platform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. IonWorks™ HT: A New High-Throughput Electrophysiology Measurement Platform | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Overcoming Zatebradine solubility issues in aqueous buffers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with zatebradine in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of zatebradine hydrochloride in aqueous solutions?

Zatebradine hydrochloride is reported to be soluble in water.[1] Different suppliers provide slightly varying data, with solubility in water cited as >10 mg/mL and 100 mM[1]. In phosphate-buffered saline (PBS) at pH 7.2, the solubility is approximately 10 mg/mL[2].

Q2: I'm having trouble dissolving zatebradine hydrochloride in my aqueous buffer. What are some initial troubleshooting steps?

If you are experiencing difficulty dissolving zatebradine hydrochloride, consider the following initial steps:

• Gentle Heating: Gently warm the solution to aid dissolution. However, be cautious about potential degradation at elevated temperatures.

• Sonication: Use a sonicator to provide mechanical agitation, which can help break down powder aggregates and enhance dissolution.

• pH Adjustment: The solubility of zatebradine, which has a basic tertiary amine group, is likely pH-dependent. Decreasing the pH of the buffer may improve solubility. It is advisable to determine the optimal pH range for your specific experimental conditions.

• Fresh Solution Preparation: Whenever possible, prepare and use zatebradine solutions on the same day. If storage is necessary, store solutions at -20°C for up to one month and ensure any precipitate is redissolved before use.

Q3: Can I use organic solvents to prepare my zatebradine stock solution?

Yes, preparing a concentrated stock solution in an organic solvent and then diluting it into your aqueous buffer is a common strategy. Zatebradine hydrochloride is soluble in several organic solvents.

Solvent	Solubility
DMSO	≥ 50 mg/mL, 20 mg/mL
DMF	25 mg/mL
Ethanol	100 mg/mL (with sonication), 1 mg/mL

Important: When using a stock solution, ensure the final concentration of the organic solvent in your aqueous buffer is low enough to not affect your experimental system.

Q4: My experiment requires a higher concentration of zatebradine in an aqueous buffer than I am able to achieve. What are some advanced solubility enhancement techniques?

For achieving higher concentrations, you can explore the use of co-solvents and other excipients. These are common in formulations for in vivo studies and can be adapted for in vitro experiments with careful validation.

• Co-solvents: A mixture of solvents can significantly increase the solubility of poorly soluble compounds. A common formulation for zatebradine involves a combination of DMSO, PEG300, and Tween-80 in saline.

• Cyclodextrins: These are used to form inclusion complexes with drug molecules, enhancing their aqueous solubility. A formulation using 10% DMSO and 90% (20% SBE-β-CD in saline) has been reported for zatebradine.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation upon dilution of an organic stock solution into aqueous buffer.	The drug has crashed out of solution due to the change in solvent polarity.	1. Decrease the concentration of the stock solution. 2. Increase the volume of the aqueous buffer for dilution. 3. Add a small percentage of a co-solvent (e.g., DMSO, ethanol) to the final aqueous buffer. 4. Consider using a surfactant like Tween-80 in your buffer.
Cloudy solution or visible particles after supposed dissolution.	Incomplete dissolution or presence of insoluble impurities.	1. Increase sonication time or use a probe sonicator for better energy transfer. 2. Filter the solution through a 0.22 µm syringe filter to remove any undissolved particles. Note that this may slightly lower the final concentration. 3. Verify the purity of the zatebradine hydrochloride.
Zatebradine precipitates out of solution over time.	The solution is supersaturated or unstable under the storage conditions.	1. Prepare fresh solutions before each experiment. 2. If storage is unavoidable, store at -20°C in aliquots to minimize freeze-thaw cycles. 3. Before use, ensure the solution is brought to room temperature and that any precipitate has been redissolved (gentle warming and vortexing may be necessary). 4. Evaluate the stability of zatebradine in your specific buffer system over your experimental timeframe.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Aqueous Stock Solution of Zatebradine Hydrochloride

Materials:

• Zatebradine hydrochloride (MW: 493.04 g/mol )

• High-purity water (e.g., Milli-Q or equivalent)

• Vortex mixer

• Sonicator (bath or probe)

• Sterile microcentrifuge tubes or vials

Procedure:

• Weigh out 4.93 mg of zatebradine hydrochloride.

• Transfer the powder to a sterile microcentrifuge tube.

• Add 1 mL of high-purity water to the tube.

• Vortex the solution vigorously for 1-2 minutes.

• If the powder is not fully dissolved, place the tube in a sonicator bath for 10-15 minutes. Gentle warming (e.g., 37°C) can be applied concurrently.

• Visually inspect the solution to ensure it is clear and free of particulates.

• Use the solution immediately or store at -20°C.

Protocol 2: Preparation of Zatebradine Solution using a DMSO Co-solvent System

Materials:

• Zatebradine hydrochloride

• Dimethyl sulfoxide (DMSO), cell culture grade

• Phosphate-buffered saline (PBS), pH 7.2

• Vortex mixer

Procedure:

• Prepare a 50 mg/mL stock solution of zatebradine hydrochloride in DMSO.

• Vortex thoroughly until the compound is completely dissolved.

• For a final concentration of 10 µM zatebradine in PBS with 0.1% DMSO: a. Calculate the required volume of the DMSO stock solution. b. Add the calculated volume of the zatebradine stock to a tube containing the final volume of PBS minus the stock volume. c. It is crucial to add the DMSO stock to the PBS while vortexing to ensure rapid mixing and prevent precipitation.

• The final concentration of DMSO should be kept as low as possible and a vehicle control (PBS with the same percentage of DMSO) should be included in your experiments.

Visualizing Experimental Workflows

Caption: Workflow for preparing zatebradine solutions.

Caption: Troubleshooting logic for zatebradine solubility issues.

References

• 1. Zatebradine | HCN channels blocker | Hello Bio [hellobio.com]
• 2. caymanchem.com [caymanchem.com]

Zatebradine Off-Target Effects: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to identify and mitigate the off-target effects of Zatebradine.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Zatebradine?

Zatebradine is a bradycardic agent, meaning it slows the heart rate. Its primary mechanism of action is the inhibition of hyperpolarization-activated cyclic nucleotide-gated (HCN) channels, which are crucial for the generation of pacemaker activity in the sinoatrial node of the heart.[1][2][3]

Q2: What are the main known off-target effects of Zatebradine?

The principal off-target effects of Zatebradine include:

• Lack of HCN isoform selectivity: Zatebradine does not effectively distinguish between the four HCN channel isoforms (HCN1, HCN2, HCN3, and HCN4).[1][4] This can lead to effects in non-cardiac tissues where other HCN isoforms are expressed.

• Blockade of hKv1.5 potassium channels: Zatebradine has been shown to block the hKv1.5 potassium channel, which can contribute to prolongation of the cardiac action potential and potential proarrhythmic effects.

• Visual disturbances: A significant side effect observed with Zatebradine is visual disturbances, often described as phosphenes (flashes of light). This is believed to be caused by the blockade of HCN1 channels, which are expressed in the retina.

• Proarrhythmic potential: At higher concentrations, Zatebradine can induce arrhythmias. This is likely a consequence of its effects on multiple cardiac ion channels, including hKv1.5.

Q3: Why were the clinical trials for Zatebradine discontinued?

The clinical development of Zatebradine was halted primarily due to the high incidence of visual side effects.

Q4: Are there any structural analogs of Zatebradine with improved selectivity?

Yes, research has focused on developing structural analogs of Zatebradine with better isoform selectivity. For instance, the compound EC18, a rigid analog of Zatebradine, has demonstrated a degree of selectivity for HCN4 over HCN1 and HCN2 channels.

Troubleshooting Guides

Issue 1: Unexpected Electrophysiological Findings in Cardiac Preparations

Symptom: You observe a prolongation of the action potential duration (APD) in your cardiac cell model that is more significant than expected from HCN channel blockade alone.

Possible Cause: This is likely due to the off-target blockade of the hKv1.5 potassium channel by Zatebradine.

Troubleshooting Steps:

• Confirm hKv1.5 Blockade: Perform a voltage-clamp experiment specifically to measure the current through hKv1.5 channels (IKur) in the presence and absence of Zatebradine.

• Dose-Response Analysis: Determine the IC50 of Zatebradine for hKv1.5 in your experimental system to understand the concentration at which this off-target effect becomes prominent.

• Consider a More Selective Compound: If the hKv1.5 blockade interferes with your experimental goals, consider using a more selective HCN channel blocker, if available, or a lower concentration of Zatebradine that minimizes this off-target effect.

• Computational Modeling: Utilize in silico cardiac cell models to simulate the combined effects of HCN and hKv1.5 blockade to better understand your experimental results.

Issue 2: Observing Neuronal Effects or Visual System Anomalies in Animal Models

Symptom: In vivo studies with Zatebradine result in behavioral changes, altered neuronal firing patterns, or evidence of visual disturbances in animal models.

Possible Cause: These effects are likely due to the non-selective inhibition of HCN isoforms, particularly HCN1, which is highly expressed in the brain and retina.

Troubleshooting Steps:

• HCN Isoform Expression Profiling: Characterize the expression levels of different HCN isoforms in your tissue of interest to understand the potential for off-target effects.

• Retinal Electrophysiology: If visual disturbances are suspected, perform electroretinography (ERG) to assess retinal function in the presence of Zatebradine.

• Use Isoform-Selective Knockout Models: If available, use animal models with specific HCN isoforms knocked out to dissect the contribution of each isoform to the observed phenotype.

• Consider a Brain-Impermeant Analog: If the central nervous system effects are confounding your cardiovascular research, investigate whether a peripherally restricted analog of Zatebradine is available.

Data Presentation

Table 1: Zatebradine Activity at On- and Off-Target Ion Channels

Target	Reported IC50 / KD	Channel Type	Implication	Reference(s)
HCN Channels (general)	1.96 µM (IC50)	Cation Channel	On-Target Effect (Bradycardia)
hKv1.5	1.86 ± 0.14 µM (KD)	Potassium Channel	Off-Target Effect (Action Potential Prolongation, Proarrhythmia)
HCN1, HCN2, HCN4	Not reported to be selective	Cation Channel	Off-Target Effect (Lack of isoform selectivity leading to neuronal and visual effects)

Experimental Protocols

Protocol 1: Assessing Zatebradine Selectivity for HCN Isoforms using Patch-Clamp Electrophysiology

Objective: To determine the IC50 of Zatebradine for different HCN channel isoforms (HCN1, HCN2, HCN4) expressed heterologously in a cell line.

Methodology:

• Cell Culture and Transfection:

  • Culture Human Embryonic Kidney (HEK293) cells in appropriate media.

  • Transiently transfect the cells with plasmids encoding the desired human HCN isoform (e.g., hHCN1, hHCN2, or hHCN4). Co-transfect with a fluorescent marker (e.g., GFP) to identify transfected cells.

  • Allow 24-48 hours for channel expression.

• Electrophysiology:

  • Use the whole-cell patch-clamp technique to record currents from single transfected cells.

  • Internal Solution (in mM): 130 K-aspartate, 10 NaCl, 2 Mg-ATP, 0.1 Na-GTP, 10 EGTA, 10 HEPES (pH 7.2 with KOH).

  • External Solution (in mM): 130 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 5 glucose (pH 7.4 with NaOH).

  • Voltage Protocol: From a holding potential of -40 mV, apply hyperpolarizing voltage steps in 10 mV increments from -50 mV to -140 mV for 2-4 seconds to activate the HCN channels.

  • Record baseline currents in the absence of the drug.

• Drug Application:

  • Prepare stock solutions of Zatebradine in an appropriate solvent (e.g., DMSO) and dilute to final concentrations in the external solution.

  • Perfuse the cells with increasing concentrations of Zatebradine.

  • Record the steady-state block at each concentration.

• Data Analysis:

  • Measure the peak inward current at a specific voltage step (e.g., -120 mV) for each Zatebradine concentration.

  • Normalize the current to the baseline current.

  • Plot the normalized current as a function of Zatebradine concentration and fit the data to a Hill equation to determine the IC50 value.

Protocol 2: Evaluating the Proarrhythmic Risk of Zatebradine using the Comprehensive in Vitro Proarrhythmia Assay (CiPA) Framework

Objective: To assess the potential of Zatebradine to induce cardiac arrhythmias using a multi-faceted in vitro approach.

Methodology:

• Ion Channel Screening:

  • Perform automated patch-clamp experiments to determine the IC50 values of Zatebradine on a panel of key cardiac ion channels, including hERG (Kv11.1), Nav1.5 (late and peak), Cav1.2, KvLQT1/minK (IKs), and Kir2.1 (IK1), in addition to HCN4 and hKv1.5.

• In Silico Modeling:

  • Integrate the IC50 data into a computational model of the human ventricular cardiomyocyte.

  • Simulate the effects of a range of clinically relevant concentrations of Zatebradine on the action potential.

  • Calculate a "Torsade Metric Score" to predict the proarrhythmic risk.

• Human Stem Cell-Derived Cardiomyocyte (hiPSC-CM) Studies:

  • Culture spontaneously beating hiPSC-CMs.

  • Use microelectrode array (MEA) or voltage-sensitive dyes to record extracellular field potentials or action potentials.

  • Expose the hiPSC-CMs to different concentrations of Zatebradine and observe for any proarrhythmic events, such as early afterdepolarizations (EADs) or irregular beating.

Visualizations

Caption: Zatebradine's on- and off-target signaling pathways.

Caption: Troubleshooting workflow for Zatebradine's off-target effects.

Caption: Logical relationships of Zatebradine's effects.

References

• 1. HCN Channels Modulators: The Need for Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Class III antiarrhythmic effects of zatebradine. Time-, state-, use-, and voltage-dependent block of hKv1.5 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. adooq.com [adooq.com]
• 4. Novel blockers of hyperpolarization-activated current with isoform selectivity in recombinant cells and native tissue - PMC [pmc.ncbi.nlm.nih.gov]

Zatebradine Ion Channel Pharmacology: A Technical Support Resource

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the effects of Zatebradine on ion channels. The following information is intended to help users navigate unexpected experimental outcomes and refine their research protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Zatebradine?

Zatebradine is primarily known as a potent blocker of Hyperpolarization-activated cyclic nucleotide-gated (HCN) channels.[1][2][3] It exhibits similar potency across the four HCN channel isoforms (HCN1-4).[2][4] The blocking action of Zatebradine on HCN channels is a key factor in its bradycardic (heart rate-lowering) effects.

Q2: I'm observing a prolongation of the action potential duration (APD) in my cardiac myocyte recordings. Isn't Zatebradine supposed to be selective for HCN channels?

While Zatebradine is a potent HCN channel blocker, it is not entirely selective and has known off-target effects on other ion channels, particularly potassium channels. Specifically, Zatebradine has been shown to block the hKv1.5 channel, which contributes to the outward potassium current (IK). This inhibition of potassium efflux can delay repolarization and thus prolong the action potential duration. At higher concentrations, Zatebradine can also lengthen the refractory period in both the atria and ventricles.

Q3: My results show a decreased atrioventricular (AV) conduction. Is this an expected effect of Zatebradine?

Yes, at higher doses, Zatebradine can inhibit AV nodal conduction. This effect is characterized by an increase in the AH interval (the time from the earliest atrial activation to the earliest ventricular activation) observed in His bundle recordings. While low doses of Zatebradine selectively target the sinus node, higher concentrations can impact other parts of the cardiac conduction system.

Q4: Could Zatebradine be affecting sodium or calcium channels in my preparation?

Zatebradine has been reported to have little to no activity on L-type Ca2+ currents. However, studies on its close structural analog, Ivabradine, have shown inhibition of voltage-gated sodium channels (Nav1.5) at micromolar concentrations. Given the structural similarity, it is plausible that Zatebradine could also have an inhibitory effect on sodium channels, which might contribute to unexpected electrophysiological findings.

Troubleshooting Guide

Issue: Unexpected prolongation of action potential duration (APD) or changes in cardiac repolarization.

• Possible Cause 1: Off-target block of potassium channels.

  • Troubleshooting Step: Zatebradine is known to block hKv1.5 and potentially other delayed rectifier potassium channels. Consider the concentration of Zatebradine you are using. The IC50 for hKv1.5 block is in a similar range to that for HCN channels.

  • Recommendation: Perform control experiments with known selective blockers of the specific potassium channels expressed in your preparation to isolate the effect of Zatebradine. If possible, use a lower concentration of Zatebradine that is still effective for HCN block but has minimal effects on potassium channels.

• Possible Cause 2: Alterations in experimental conditions.

  • Troubleshooting Step: Review your experimental protocol for consistency, especially regarding temperature and pacing frequency. The blocking effect of some channel blockers can be state- or use-dependent.

  • Recommendation: Maintain a consistent temperature and use a standardized pacing protocol throughout your experiments to ensure reproducibility.

Issue: Inconsistent or weaker-than-expected block of HCN channels.

• Possible Cause: Suboptimal experimental parameters for HCN channel activation.

  • Troubleshooting Step: HCN channels are activated by hyperpolarization. Ensure your voltage-clamp protocol includes a sufficiently hyperpolarizing step to fully activate the HCN channels.

  • Recommendation: Review the voltage-dependence of the specific HCN isoforms present in your experimental model and adjust your voltage protocol accordingly.

Quantitative Data Summary

The following table summarizes the inhibitory concentrations of Zatebradine on various ion channels.

Target Ion Channel	Species/Expression System	IC50 / KD	Reference
HCN Channels (general)	Not specified	1.96 µM (IC50)
hHCN1	Human (HEK293 cells)	1.83 µM (IC50)
hHCN2	Human (HEK293 cells)	2.21 µM (IC50)
hHCN3	Human (HEK293 cells)	1.90 µM (IC50)
hHCN4	Human (HEK293 cells)	1.88 µM (IC50)
hKv1.5	Human (Ltk- cells)	1.86 µM (KD)

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for Assessing Zatebradine Effects

This protocol provides a general framework for recording ion channel activity in isolated cells.

• Cell Preparation:

  • Isolate and culture the cells of interest (e.g., cardiac myocytes, neurons, or a cell line heterologously expressing the ion channel of interest).

  • Ensure cells are healthy and at an appropriate confluence for recording.

• Solutions:

  • External Solution: Prepare an external solution appropriate for the ion channel being studied (e.g., Tyrode's solution for cardiac myocytes). The composition should be optimized to isolate the current of interest.

  • Internal Solution: Prepare an internal solution for the patch pipette with a composition that mimics the intracellular environment and is suitable for recording the target ion channel.

  • Zatebradine Stock Solution: Prepare a high-concentration stock solution of Zatebradine in an appropriate solvent (e.g., DMSO or water). It is recommended to prepare fresh solutions daily.

• Recording Procedure:

  • Position the cell-containing coverslip in the recording chamber on the stage of an inverted microscope.

  • Perfuse the chamber with the external solution.

  • Pull glass micropipettes to a resistance of 2-5 MΩ when filled with the internal solution.

  • Under visual guidance, approach a cell with the micropipette and form a high-resistance seal (>1 GΩ) with the cell membrane.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Apply a voltage-clamp protocol designed to activate the ion channel of interest. For HCN channels, this will involve hyperpolarizing voltage steps.

  • Record baseline currents in the absence of the drug.

  • Apply Zatebradine at the desired concentration by perfusing the recording chamber.

  • Record currents in the presence of Zatebradine until a steady-state effect is observed.

  • Wash out the drug with the control external solution to observe any reversal of the effect.

• Data Analysis:

  • Measure the peak current amplitude and other relevant kinetic parameters before, during, and after drug application.

  • Construct concentration-response curves to determine the IC50 of Zatebradine for the target ion channel.

Visualizations

Caption: Primary mechanism of Zatebradine action on HCN channels.

References

• 1. Zatebradine | HCN channels blocker | Hello Bio [hellobio.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. adooq.com [adooq.com]
• 4. medchemexpress.com [medchemexpress.com]

Zatebradine Stability and Degradation: A Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of Zatebradine in long-term experiments. Due to the limited publicly available stability data specific to Zatebradine, this guide leverages comprehensive data from forced degradation studies of its close structural analog, Ivabradine. It is presumed that Zatebradine may exhibit similar degradation pathways.

Frequently Asked Questions (FAQs)

Q1: What are the typical storage conditions for Zatebradine?

For long-term storage, Zatebradine hydrochloride powder should be stored at 2-8°C and desiccated. When in solution, it is recommended to prepare solutions fresh. If storage is necessary, solutions can be stored at -20°C for up to one month.

Q2: What are the main degradation pathways for Zatebradine based on studies of its analog, Ivabradine?

Based on forced degradation studies of Ivabradine, Zatebradine is likely susceptible to degradation under the following conditions:

• Hydrolysis (Acidic and Basic): Degradation is observed in both acidic and basic environments.

• Oxidation: Zatebradine is expected to degrade in the presence of oxidizing agents.

• Photolysis: Exposure to light can lead to the formation of degradation products.

• Thermal Stress: Elevated temperatures can induce degradation.

Q3: What are the potential degradation products of Zatebradine?

While specific degradation products for Zatebradine have not been detailed in the available literature, studies on Ivabradine have identified several degradation products under forced conditions. These can be used as a reference for potential Zatebradine degradants.

Troubleshooting Guide

Issue Encountered	Potential Cause	Troubleshooting Steps
Loss of Zatebradine potency in solution over time.	Hydrolysis or photolytic degradation.	- Prepare fresh solutions for each experiment. - If storage is unavoidable, store aliquots at -20°C for no longer than one month and protect from light. - Use amber vials or cover containers with aluminum foil to minimize light exposure.
Appearance of unknown peaks in HPLC analysis of stored Zatebradine samples.	Formation of degradation products.	- Perform a forced degradation study to identify potential degradation products and their retention times. - Use a stability-indicating HPLC method capable of resolving Zatebradine from its potential degradants.
Inconsistent experimental results with Zatebradine.	Degradation of the compound due to experimental conditions (e.g., pH of buffer, exposure to light).	- Ensure the pH of all solutions is within a stable range for Zatebradine (near neutral is often a good starting point). - Minimize the exposure of experimental setups to direct light.

Quantitative Data Summary

The following table summarizes the degradation products identified for Ivabradine in forced degradation studies, which may serve as a guide for potential Zatebradine degradation.

Table 1: Summary of Ivabradine Degradation Products Identified in Forced Degradation Studies [1][2][3][4][5]

Stress Condition	Identified Degradation Products (Molecular Formula)
Acid Hydrolysis (HCl)	C27H40ClN2O7, C27H39ClN2O6, C27H37ClN2O5
Alkaline Hydrolysis (NaOH)	C27H38N2O6
Oxidative (H2O2)	C15H21N2O4, C27H34N2O6, C16H24N2O3, C27H36N2O6
Photolytic (UV light)	C15H22N2O3, C16H24N2O4, C27H36N2O6, C26H34N2O5

Experimental Protocols

Forced Degradation Study Protocol (Based on Ivabradine Studies)

This protocol outlines a general procedure for conducting forced degradation studies on Zatebradine to identify potential degradation pathways and products.

• Preparation of Stock Solution: Prepare a stock solution of Zatebradine in a suitable solvent (e.g., methanol or water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 2 M HCl and incubate at 80°C for 24 hours.

  • Alkaline Hydrolysis: Mix the stock solution with an equal volume of 1 M NaOH and incubate at 80°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3%, 7.5%, and 15% hydrogen peroxide (H₂O₂) and incubate at 80°C for 24 hours.

  • Thermal Degradation: Incubate the stock solution (in a suitable solvent like deionized water) at 80°C for 24 hours.

  • Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) for 24-48 hours. A solid sample should also be exposed to light for an extended period (e.g., 120 hours).

• Sample Analysis:

  • After the specified stress period, neutralize the acidic and basic samples.

  • Dilute all samples to a suitable concentration for analysis.

  • Analyze the samples using a stability-indicating HPLC method, typically with a C18 column and a mobile phase consisting of a buffer (e.g., ammonium formate) and an organic solvent (e.g., acetonitrile) in a gradient elution mode.

  • Use a PDA detector to monitor the elution profile at a relevant wavelength (e.g., 286 nm for Ivabradine).

  • Couple the HPLC system to a mass spectrometer (LC-MS/MS) to identify the molecular weights and fragmentation patterns of the degradation products.

Stability-Indicating HPLC Method (Example based on Ivabradine analysis)

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 10 mM Ammonium formate buffer (pH adjusted to 3.0).

• Mobile Phase B: Acetonitrile.

• Gradient Program: A time-programmed gradient to ensure separation of the parent drug from its degradation products.

• Flow Rate: 0.7 - 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: PDA detector at 286 nm.

Visualizations

Signaling Pathway of Zatebradine

Zatebradine is an inhibitor of the Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels. These channels are crucial for the pacemaker activity in the heart's sinoatrial node.

Caption: Zatebradine's mechanism of action via HCN channel inhibition.

Experimental Workflow for Forced Degradation Study

The following diagram illustrates a typical workflow for a forced degradation study.

References

• 1. researchgate.net [researchgate.net]
• 2. Characterization of degradation products of ivabradine by LC-HR-MS/MS: a typical case of exhibition of different degradation behaviour in HCl and H2SO4 acid hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Forced Degradation Studies of Ivabradine and In Silico Toxicology Predictions for Its New Designated Impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. doaj.org [doaj.org]
• 5. researchgate.net [researchgate.net]

Zatebradine Studies: Technical Support & Troubleshooting Guide

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource for interpreting and troubleshooting conflicting results in Zatebradine studies. The following guides and FAQs address common issues and discrepancies observed during experimentation.

Frequently Asked Questions (FAQs)

Q1: Why are there conflicting reports on the antiarrhythmic versus proarrhythmic effects of Zatebradine?

A1: The conflicting reports on Zatebradine's effects on cardiac rhythm stem from dose-dependent mechanisms, the experimental model used, and the specific cardiac condition being investigated.

• Antiarrhythmic Properties: In some models, Zatebradine's primary action of reducing heart rate through I(f) current inhibition is anti-ischemic, which can be beneficial.[1] For instance, in anesthetized rabbits with acute ischemia, Zatebradine (750 micrograms/kg) reduced the incidence of ventricular fibrillation from 36% to 18%.[1] This beneficial effect was largely attributed to its heart rate-lowering (bradycardic) action, as the effect was reversed by atrial pacing.[1]

• Proarrhythmic Potential: Conversely, at higher concentrations, Zatebradine can induce arrhythmias. A study in mice showed that doses greater than 10 mg/kg led to dysrhythmic heart rates, characterized by fluctuations in the T-P wave interval, resembling sick sinus syndrome.[2] This suggests that while the primary effect is bradycardia, excessive dosage can lead to pathological changes in cardiac rhythm.[2]

The discrepancy highlights the importance of dose-response studies and the careful selection of experimental models that accurately reflect the clinical condition of interest.

Q2: Is Zatebradine a purely selective I(f) inhibitor? I'm observing effects on other ion channels.

A2: While Zatebradine is primarily known as a sinus node inhibitor that blocks the pacemaker "funny" current (I(f)), it is not purely selective, especially at higher concentrations. This lack of absolute selectivity is a key source of conflicting or unexpected results.

• Primary Target (I(f) Current): Zatebradine's main effect is a use-dependent block of the I(f) channel, which slows the diastolic depolarization rate in sinoatrial (SA) node cells, thus reducing heart rate.

• Off-Target Effects (Potassium Channels): Studies have shown that Zatebradine can also block other channels. For example, it acts as an open-channel blocker of the hKv1.5 potassium channel, which is responsible for the cardiac delayed rectifier current. This effect can prolong the action potential duration and may contribute to its antiarrhythmic (or proarrhythmic) properties.

• Dose-Dependent Selectivity: The selectivity of Zatebradine is dose-dependent. At low doses, it selectively inhibits sinus node automaticity. However, at higher doses, it also inhibits AV nodal conduction and lengthens the refractory period and repolarization in both the atria and ventricles.

Therefore, if you observe effects beyond simple heart rate reduction, it is crucial to consider the concentration of Zatebradine used and the potential for off-target effects on other ion channels.

Troubleshooting Guides

Guide 1: Unexpected Results in Electrophysiology Recordings

If your electrophysiology experiments with Zatebradine are yielding unexpected results, such as changes in action potential duration or AV nodal conduction, use the following troubleshooting workflow.

Troubleshooting unexpected electrophysiological results.

Guide 2: Discrepancies in Hemodynamic Outcomes

Conflicting results regarding Zatebradine's impact on hemodynamic parameters other than heart rate are common.

• Issue: Your study shows significant changes in left ventricular pressure or contractility, while some literature reports minimal direct effects.

• Possible Cause 1: Heart Rate vs. Direct Effect: Zatebradine's primary influence on cardiovascular function is through its reduction of heart rate. Many hemodynamic parameters will change as a secondary consequence of a lower heart rate.

  • Troubleshooting Step: To isolate the direct effects of Zatebradine from those caused by heart rate reduction, repeat the experiment with the heart rate fixed by cardiac pacing. If the hemodynamic changes disappear under paced conditions, they are likely secondary to the bradycardia.

• Possible Cause 2: Pre-existing Cardiac Condition: The effect of Zatebradine can differ in healthy versus diseased models. In conscious pigs with chronic myocardial infarction, Zatebradine effectively reduced heart rate without adversely affecting left ventricular function.

  • Troubleshooting Step: Carefully document the baseline cardiovascular function of your experimental model. Differences in parameters like left ventricular end-diastolic pressure (LVEDP) can influence the observed drug effects.

Data Summary Tables

Table 1: Dose-Dependent Electrophysiological Effects of Zatebradine in Canines

Parameter	Low Dose Effect (0.1-0.25 mg/kg)	High Dose Effect (>0.5 mg/kg)	EC50 (mg/kg)
Sinus Node Automaticity	Inhibition	Inhibition	0.23
AV Nodal Conduction (AH Interval)	No significant change	Increased (from 135 to 178 ms)	0.58
Atrial Effective Refractory Period	No significant change	Increased (31%)	0.69
Ventricular Action Potential Duration	No significant change	Increased	0.76
QTc Interval	No significant change	Increased (from 0.43 to 0.56 s½)	N/A

Data sourced from a study on anesthetized dogs.

Table 2: Comparative Inhibitory Effects on HCN Channels

Compound	HCN1 IC50 (µM)	HCN2 IC50 (µM)	HCN3 IC50 (µM)	HCN4 IC50 (µM)
Zatebradine	~1.96	~1.96	~1.96	~1.96
Ivabradine	~2.25	~2.25	~2.25	~2.25
Cilobradine	~0.99	~0.99	~0.99	~0.99

Data indicates a lack of subtype-specificity for Zatebradine and related compounds on cloned human HCN channels.

Signaling Pathways and Experimental Protocols

Zatebradine's Primary Mechanism of Action

Zatebradine's principal mechanism is the inhibition of the "funny" current (I(f)) in the sinoatrial (SA) node, which is mediated by HCN (Hyperpolarization-activated cyclic nucleotide-gated) channels.

Primary signaling pathway of Zatebradine action.

Protocol: Whole-Cell Patch-Clamp for I(f) Current Analysis

This protocol is essential for studying the direct effects of Zatebradine on the I(f) current in isolated sinoatrial node cells.

• Cell Isolation: Isolate single pacemaker cells from the sinoatrial node of a suitable animal model (e.g., rabbit) using enzymatic digestion (collagenase, elastase).

• Electrode and Solutions:

  • Pipette Solution (Internal): Typically contains K-aspartate, KCl, MgCl2, ATP, GTP, and a buffer like HEPES, adjusted to a physiological pH.

  • Bath Solution (External): Tyrode's solution containing NaCl, KCl, CaCl2, MgCl2, glucose, and HEPES buffer. To isolate I(f), other currents may need to be blocked (e.g., using BaCl2 for I(K1) and nifedipine for I(Ca)).

• Recording:

  • Establish a whole-cell patch-clamp configuration.

  • Hold the cell at a potential where I(f) is deactivated (e.g., -35 mV).

  • Apply hyperpolarizing voltage steps (e.g., from -40 mV to -120 mV) to activate the I(f) current.

  • Record baseline currents.

• Drug Application: Perfuse the bath with the external solution containing a known concentration of Zatebradine.

• Use-Dependency Test: To assess use-dependent block, apply repetitive hyperpolarizing pulse trains (e.g., 1 Hz) and measure the progressive reduction in current amplitude.

• Data Analysis: Compare the current amplitude, activation kinetics, and voltage-dependence before and after drug application to quantify the blocking effect of Zatebradine.

Dose-Dependent Selectivity of Zatebradine

The interpretation of Zatebradine's effects is critically dependent on the concentration used in the experiment. This diagram illustrates the logical relationship between dose and observed cardiac effects.

Logical relationship of Zatebradine dose and effects.

References

• 1. Effect of zatebradine, a specific bradycardic agent, on ischemia-induced arrhythmias in anesthetized rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bradycardic and proarrhythmic properties of sinus node inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Zatebradine & Ventricular Repolarization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating Zatebradine and its impact on ventricular repolarization.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Zatebradine?

Zatebradine is a bradycardic agent that primarily acts by inhibiting the hyperpolarization-activated cyclic nucleotide-gated (HCN) channels, which carry the "funny" current (I(f)).[1][2][3][4] This current is crucial for the spontaneous diastolic depolarization in the sinoatrial node, and its inhibition leads to a slowing of the heart rate.[4]

Q2: Why does Zatebradine affect ventricular repolarization?

While Zatebradine is selective for the I(f) current, at higher concentrations, it can exhibit off-target effects by blocking voltage-gated potassium channels. Specifically, it has been shown to block hKv1.5 channels, which contributes to the prolongation of the cardiac action potential duration (APD) and the QT interval on an electrocardiogram (ECG). This effect is a key consideration in non-clinical cardiac safety assessments.

Q3: What are the typical effective concentrations of Zatebradine for its primary and off-target effects?

The potency of Zatebradine varies for its intended target and off-target channels. The following table summarizes key quantitative data from published studies.

Parameter	Value	Channel/Effect	Species/System	Reference
IC50	1.96 µM	HCN Channels (I(f))	Human (cloned channels)
IC50	1.83 µM	HCN1	Human (cloned channels)
IC50	2.21 µM	HCN2	Human (cloned channels)
IC50	1.90 µM	HCN3	Human (cloned channels)
IC50	1.88 µM	HCN4	Human (cloned channels)
IC50 (Sinus Node Inhibition)	0.23 mg/kg (in vivo)	Sinus Node Automaticity	Dog
Apparent KD	1.86 ± 0.14 µM	hKv1.5	Human (cloned channels)
EC50 (APD Prolongation)	0.76 mg/kg (in vivo)	Action Potential Duration	Dog
EC50 (AH Interval Prolongation)	0.58 mg/kg (in vivo)	AV Nodal Conduction	Dog
EC50 (Atrial ERP Increase)	0.69 mg/kg (in vivo)	Atrial Effective Refractory Period	Dog

Troubleshooting Guide: Minimizing Zatebradine's Impact on Ventricular Repolarization in In Vitro Experiments

This guide addresses common issues encountered when Zatebradine's effects on ventricular repolarization complicate the interpretation of experimental results.

Issue 1: Observed Action Potential Duration (APD) Prolongation with Zatebradine Application.

• Question: I am applying Zatebradine to isolated cardiomyocytes to study its effects on the I(f) current, but I am also observing a significant prolongation of the action potential duration. How can I confirm the mechanism and potentially mitigate this effect?

• Answer:

  • Confirm Off-Target Blockade: The observed APD prolongation is likely due to Zatebradine's blockade of potassium channels, such as hKv1.5 or hERG. To confirm this, you can perform voltage-clamp experiments to directly measure the effect of Zatebradine on the rapid and slow components of the delayed rectifier potassium current (IKr and IKs).

  • Mitigation Strategy - Co-application of a Potassium Channel Opener: To counteract the potassium channel blockade, consider the co-application of a potassium channel opener. For instance, activators of ATP-sensitive potassium channels (K(ATP)), such as pinacidil or cromakalim, have been shown to reduce drug-induced QT prolongation. It is crucial to first establish a dose-response curve for the chosen opener in your experimental preparation to determine an effective concentration that does not mask the intended effects on the I(f) current.

  • Experimental Considerations: When using a potassium channel opener, ensure that it does not have confounding effects on the I(f) current or other cardiac ion channels that are relevant to your study. A thorough characterization of the opener's effects in your specific cell type is recommended.

Issue 2: Difficulty in Isolating the I(f) Current Due to Overlapping Potassium Currents.

• Question: In my voltage-clamp experiments, it is challenging to isolate and accurately measure the I(f) current in the presence of Zatebradine due to contamination from other potassium currents. What can I do to improve my measurements?

• Answer:

  • Optimize Voltage Protocol: Design a voltage-clamp protocol that specifically favors the activation of the I(f) current while minimizing the contribution of other currents. The I(f) current is activated by hyperpolarization, so your protocol should include hyperpolarizing steps to potentials where most other potassium channels are closed.

  • Pharmacological Blockade of Contaminating Currents: Use specific blockers for the major potassium currents that might be interfering with your I(f) measurements. For example, a low concentration of a specific IKr blocker (e.g., E-4031) can be used to eliminate its contribution. Always perform control experiments to ensure the blocker does not affect the I(f) current.

  • Temperature Control: The kinetics of ion channels are temperature-sensitive. Conducting experiments at a physiological temperature (around 37°C) is ideal, but ensure that the temperature is stable throughout the experiment to avoid variability in current measurements.

Experimental Protocols

Protocol 1: Assessing Zatebradine's Effect on Cardiac Action Potential Duration (APD)

Objective: To measure the effect of Zatebradine on the action potential duration of isolated ventricular cardiomyocytes.

Materials:

• Isolated ventricular cardiomyocytes

• Perfusion chamber

• Inverted microscope

• Patch-clamp amplifier and data acquisition system

• Glass micropipettes (1-3 MΩ)

• Extracellular (Tyrode's) solution: (in mM) 140 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 Glucose, 10 HEPES; pH 7.4 with NaOH.

• Intracellular solution: (in mM) 120 K-aspartate, 20 KCl, 1 MgCl2, 5 Mg-ATP, 10 HEPES, 10 EGTA; pH 7.2 with KOH.

• Zatebradine stock solution.

Procedure:

• Prepare isolated ventricular cardiomyocytes using your standard laboratory protocol.

• Place the cells in the perfusion chamber on the microscope stage and perfuse with extracellular solution at a constant temperature (e.g., 37°C).

• Pull glass micropipettes to a resistance of 1-3 MΩ when filled with the intracellular solution.

• Establish a whole-cell patch-clamp configuration on a healthy cardiomyocyte.

• Switch to current-clamp mode and allow the cell to stabilize.

• Elicit action potentials by applying brief (2-5 ms) suprathreshold depolarizing current pulses at a constant frequency (e.g., 1 Hz).

• Record a stable baseline of action potentials for at least 5 minutes.

• Perfuse the chamber with the extracellular solution containing the desired concentration of Zatebradine.

• Continue recording action potentials until a steady-state effect of the drug is observed.

• Wash out the drug by perfusing with the control extracellular solution and record the recovery.

• Analyze the recorded action potentials to determine the APD at 50% and 90% repolarization (APD50 and APD90).

Troubleshooting:

• Unstable Recordings: Ensure a good giga-seal before going whole-cell. If the cell is unstable, try using a fresh batch of cells or check the quality of your solutions.

• Difficulty Eliciting Action Potentials: Adjust the amplitude and duration of the stimulus pulse. Ensure the cell has a healthy resting membrane potential.

• Variability in APD: Maintain a constant pacing frequency and temperature, as these can significantly affect APD.

Protocol 2: Voltage-Clamp Analysis of Zatebradine's Effect on IKr (hERG)

Objective: To determine the inhibitory effect of Zatebradine on the rapid component of the delayed rectifier potassium current (IKr), mediated by hERG channels.

Materials:

• Cell line stably expressing hERG channels (e.g., HEK293 cells)

• Patch-clamp setup as described in Protocol 1.

• Extracellular solution: (in mM) 137 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 Glucose, 10 HEPES; pH 7.4 with NaOH.

• Intracellular solution: (in mM) 130 KCl, 1 MgCl2, 5 Mg-ATP, 10 HEPES, 10 EGTA; pH 7.2 with KOH.

• Zatebradine stock solution.

• E-4031 (positive control).

Procedure:

• Culture and prepare the hERG-expressing cells for patch-clamp experiments.

• Establish a whole-cell voltage-clamp configuration.

• Apply a voltage protocol to elicit IKr. A typical protocol involves a depolarizing step to activate the channels (e.g., to +20 mV for 2 seconds) followed by a repolarizing step to elicit a tail current (e.g., to -50 mV for 2 seconds). The holding potential is typically -80 mV.

• Record a stable baseline of IKr for several minutes.

• Apply different concentrations of Zatebradine in the extracellular solution.

• Record the IKr at each concentration until a steady-state block is achieved.

• Perform a washout with the control solution.

• At the end of the experiment, apply a saturating concentration of a known IKr blocker (e.g., E-4031) to confirm the identity of the current.

• Measure the peak tail current amplitude at each Zatebradine concentration and normalize it to the baseline current to determine the percentage of block.

• Fit the concentration-response data to the Hill equation to calculate the IC50 value.

Troubleshooting:

• Small Current Amplitude: Ensure a high level of hERG expression in your cell line. Use low-resistance pipettes to minimize series resistance errors.

• Current Rundown: Include ATP and GTP in the intracellular solution to maintain channel activity. If rundown persists, it may be necessary to apply a rundown correction to your analysis.

• Voltage Control Issues: Monitor the series resistance and membrane capacitance throughout the experiment and compensate for them appropriately. If the series resistance is too high, the voltage clamp will be inadequate.

Visualizations

Caption: Zatebradine's dual effect on cardiac ion channels.

Caption: Workflow for assessing Zatebradine's electrophysiological effects.

Caption: Troubleshooting logic for Zatebradine experiments.

References

• 1. Zatebradine | HCN channels blocker | Hello Bio [hellobio.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Zatebradine - MedChem Express [bioscience.co.uk]
• 4. Bradycardic and proarrhythmic properties of sinus node inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Zatebradine Effects on Non-Cardiac Tissues: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for investigating the effects of Zatebradine on non-cardiac tissues. It includes detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and quantitative data summaries to facilitate smooth and effective experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Zatebradine in non-cardiac tissues?

A1: Zatebradine is primarily a blocker of Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels.[1] These channels are crucial for rhythmic activity in various tissues, including the nervous system and the retina.[1] By inhibiting HCN channels, Zatebradine can modulate neuronal excitability and retinal function.

Q2: What are the known non-cardiac effects of Zatebradine?

A2: Zatebradine has been observed to affect the central nervous system, influencing sleep/wake behavior, and the retina, where it can cause visual disturbances such as phosphenes (perceiving light without a light source).[2] It has also been shown to have off-target effects on other ion channels, such as voltage-gated potassium channels (hKv1.5), which can influence cellular repolarization.

Q3: How does Zatebradine's blockade of HCN channels differ between cardiac and non-cardiac tissues?

A3: The fundamental mechanism of HCN channel blockade by Zatebradine is expected to be similar across different tissues. However, the physiological consequences of this blockade will vary depending on the specific HCN isoform expressed (HCN1-4) and the role of these channels in the particular cell type. For instance, in the sinoatrial node of the heart, HCN4 is predominant and crucial for pacemaking, while in the retina and some parts of the brain, HCN1 and HCN2 isoforms play significant roles in neuronal signaling and excitability.

Q4: What are the potential off-target effects of Zatebradine that I should be aware of in my experiments?

A4: Besides its primary action on HCN channels, Zatebradine has been shown to block the hKv1.5 potassium channel, which can prolong the action potential duration in some cell types.[3] Researchers should consider this when interpreting data, especially in tissues where hKv1.5 channels are expressed and functionally important.

Q5: What is the recommended solvent and storage condition for Zatebradine hydrochloride for in vitro experiments?

A5: Zatebradine hydrochloride is soluble in water and can be prepared as a stock solution. For long-term storage, it is advisable to aliquot the stock solution and store it at -20°C to avoid repeated freeze-thaw cycles. Always refer to the manufacturer's instructions for specific solubility and stability information.

Troubleshooting Guides

Electrophysiology Experiments (Patch-Clamp)

Issue	Potential Cause	Troubleshooting Steps
Unstable baseline recording after Zatebradine application.	1. Solvent effect. 2. Zatebradine degradation. 3. Non-specific binding to the recording chamber or perfusion system.	1. Ensure the final solvent concentration is minimal and run a vehicle control. 2. Prepare fresh Zatebradine solutions for each experiment. 3. Pre-incubate the chamber and perfusion lines with a low concentration of Zatebradine to saturate non-specific binding sites.
Observed effect is smaller or larger than expected.	1. Incorrect Zatebradine concentration. 2. HCN channel isoform variability in the cell type under study. 3. Off-target effects at higher concentrations.	1. Verify the stock solution concentration and dilution calculations. 2. Characterize the HCN isoform expression profile of your cells. 3. Perform a dose-response curve to identify the optimal concentration range and to check for non-specific effects.
Changes in action potential waveform not explained by HCN channel blockade.	Off-target effect on other ion channels (e.g., hKv1.5).	1. Review literature for known off-target effects of Zatebradine. 2. Use specific blockers for other suspected ion channels to isolate the effect of Zatebradine on HCN channels. 3. Analyze changes in different phases of the action potential (depolarization, repolarization, afterhyperpolarization) to infer which currents might be affected.[4]

Electroretinography (ERG) Experiments

Issue	Potential Cause	Troubleshooting Steps
High variability in ERG recordings between subjects after Zatebradine administration.	1. Inconsistent drug delivery or dosage. 2. Differences in the anesthetic plane affecting retinal function. 3. Individual variations in HCN channel expression or sensitivity.	1. Ensure precise and consistent administration of Zatebradine. 2. Monitor and maintain a stable level of anesthesia throughout the recording period. 3. Increase the number of subjects to account for biological variability and perform statistical analysis accordingly.
Unexpected changes in ERG waveform components (e.g., a-wave, b-wave).	1. Zatebradine's effect on different retinal cell types (photoreceptors, bipolar cells). 2. Off-target effects on other retinal ion channels. 3. Light adaptation state of the retina.	1. Analyze both scotopic (dark-adapted) and photopic (light-adapted) ERGs to differentiate effects on rod and cone pathways. 2. Use specific pharmacological tools to dissect the retinal circuitry affected by Zatebradine. 3. Strictly control the light adaptation conditions before and during the recordings.
Presence of artifacts in the ERG signal.	1. Eye movements or blinks. 2. Electrical noise from surrounding equipment.	1. Ensure the animal is properly anesthetized and immobilized. Use a bite bar and/or head holder. 2. Shield the recording setup from electrical interference and use a grounded Faraday cage.

Quantitative Data Summary

Parameter	Tissue/Cell Type	Value	Reference
IC50 (HCN Channels)	-	-	-
hHCN1	~1.96 µM
hHCN2	~1.96 µM
hHCN3	~1.96 µM
hHCN4	~1.96 µM
EC50 (AV nodal conduction)	Anesthetized dogs	0.58 mg/kg
EC50 (Atrial effective refractory period)	Anesthetized dogs	0.69 mg/kg
EC50 (Ventricular action potential duration)	Anesthetized dogs	0.76 mg/kg
KD (hKv1.5 channel block)	Ltk- cells	1.86 ± 0.14 µM

Experimental Protocols

Protocol 1: Assessing the Effect of Zatebradine on Neuronal Excitability using Whole-Cell Patch-Clamp

Objective: To determine the effect of Zatebradine on the firing properties of cultured neurons.

Materials:

• Cultured neurons on coverslips

• External solution (e.g., aCSF containing in mM: 124 NaCl, 2.5 KCl, 1.25 NaH2PO4, 24 NaHCO3, 12.5 glucose, 5 HEPES, 2 CaCl2, 2 MgSO4; pH 7.4)

• Internal solution (e.g., in mM: 130 K-gluconate, 10 KCl, 10 HEPES, 0.2 EGTA, 4 Mg-ATP, 0.3 Na-GTP; pH 7.3)

• Zatebradine hydrochloride

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

Procedure:

• Prepare fresh external and internal solutions on the day of the experiment.

• Prepare a stock solution of Zatebradine hydrochloride in water (e.g., 10 mM) and make fresh dilutions in the external solution to the desired final concentrations (e.g., 1, 10, 30 µM).

• Transfer a coverslip with cultured neurons to the recording chamber and perfuse with external solution.

• Obtain a whole-cell patch-clamp recording from a healthy neuron in current-clamp mode.

• Record the baseline spontaneous firing activity for at least 5 minutes.

• To assess evoked firing, inject a series of depolarizing current steps (e.g., from -100 pA to +200 pA in 20 pA increments, 500 ms duration) and record the resulting action potentials.

• Perfuse the chamber with the external solution containing the desired concentration of Zatebradine.

• After a stable effect is reached (typically 5-10 minutes), repeat the recording of spontaneous and evoked firing activity.

• Wash out the drug with the external solution and record the recovery of firing activity.

• Analyze the data to determine changes in firing frequency, action potential threshold, and other relevant parameters.

Protocol 2: Investigating the Effect of Zatebradine on Retinal Function using Electroretinography (ERG)

Objective: To evaluate the impact of Zatebradine on the light-evoked responses of the retina in vivo.

Materials:

• Anesthetized rat

• ERG recording system with a Ganzfeld dome

• Corneal electrode, reference electrode, and ground electrode

• Zatebradine hydrochloride

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Mydriatic and topical anesthetic eye drops

Procedure:

• Dark-adapt the rat for at least 12 hours before the experiment.

• Anesthetize the rat and place it on a heating pad to maintain body temperature.

• Apply a mydriatic to the test eye to dilate the pupil and a topical anesthetic to the cornea.

• Place the corneal electrode on the test eye, the reference electrode subcutaneously on the head, and the ground electrode subcutaneously on the tail.

• Position the animal in the Ganzfeld dome.

• Record baseline scotopic (dark-adapted) ERGs in response to a series of light flashes of increasing intensity.

• Administer Zatebradine (e.g., via intraperitoneal injection) at the desired dose.

• After a suitable post-administration time (e.g., 30 minutes), repeat the scotopic ERG recordings.

• Light-adapt the animal (e.g., 10 minutes of a steady background light) and record photopic (light-adapted) ERGs to assess cone pathway function, both before and after Zatebradine administration.

• Analyze the amplitudes and implicit times of the a-wave and b-wave of the ERG to determine the effect of Zatebradine on photoreceptor and bipolar cell function.

Visualizations

Caption: Zatebradine's mechanism of action on the HCN channel signaling pathway.

Caption: Experimental workflow for assessing Zatebradine's effect on neuronal excitability.

Caption: Troubleshooting logic for high variability in ERG recordings.

References

• 1. Screening effects of HCN channel blockers on sleep/wake behavior in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GraphViz Examples and Tutorial [graphs.grevian.org]
• 3. Class III antiarrhythmic effects of zatebradine. Time-, state-, use-, and voltage-dependent block of hKv1.5 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Refinement of Zatebradine protocols for specific HCN isoforms

Technical Support Center: Zatebradine & HCN Isoforms

Welcome to the technical support center for the application of Zatebradine in studying Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions to facilitate the refinement of experimental protocols targeting specific HCN isoforms.

Frequently Asked Questions (FAQs)

Q1: What is Zatebradine and what is its primary mechanism of action?

A1: Zatebradine is a bradycardic agent that functions as a potent inhibitor of Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels.[1][2][3] Its primary mechanism is the blockade of the slow inward current (Ih or If) that passes through these channels, which is crucial for pacemaking activity in the heart and neuronal excitability.[4][]

Q2: Does Zatebradine show selectivity for specific HCN isoforms (HCN1, HCN2, HCN3, HCN4)?

A2: Zatebradine is considered a non-selective HCN channel blocker. It inhibits all four human HCN isoforms (HCN1, HCN2, HCN3, and HCN4) with similar potency, typically in the low micromolar range. This lack of selectivity is important to consider when designing experiments, as effects observed in tissues expressing multiple HCN isoforms cannot be attributed to a single isoform without further validation.

Q3: What are the typical working concentrations for Zatebradine in in vitro experiments?

A3: For in vitro studies, such as patch-clamp electrophysiology, concentrations of Zatebradine typically range from 0.1 µM to 30 µM. The specific concentration should be determined based on the IC50 values for the target isoform(s) and the desired level of channel blockade.

Q4: How should I prepare and store Zatebradine stock solutions?

A4: Zatebradine hydrochloride can be dissolved in DMSO to prepare a stock solution. For long-term storage, it is recommended to store aliquots of the stock solution at -80°C for up to six months or at -20°C for one month. It is advisable to prepare fresh working solutions from the stock for each experiment to ensure stability and potency.

Quantitative Data Summary

The inhibitory potency of Zatebradine across the four human HCN channel isoforms is quite similar, highlighting its non-selective profile. The half-maximal inhibitory concentration (IC50) values are summarized below.

Table 1: IC50 Values of Zatebradine for Human HCN Isoforms

HCN Isoform	IC50 (µM)	Reference
hHCN1	1.83
hHCN2	2.21
hHCN3	1.90
hHCN4	1.88
Overall	1.96

Troubleshooting Guides

This section addresses specific issues that may arise during experiments with Zatebradine.

Issue 1: Inconsistent or No Observable Effect of Zatebradine

• Question: I am applying Zatebradine at the recommended concentration, but I am seeing variable or no inhibition of the HCN current (Ih). What could be the cause?

• Answer: Inconsistent effects can stem from several factors related to the compound's stability, experimental conditions, or the specific HCN isoform being studied.

  • Solution Stability: Ensure that your Zatebradine working solution is freshly prepared for each experiment from a properly stored stock. The compound's stability can be affected by pH, temperature, and light. If precipitation is observed in the working solution, gentle heating or sonication may aid dissolution.

  • Use-Dependence: Zatebradine's blocking action can be "use-dependent," meaning the channel must be open for the drug to bind effectively. If your voltage protocol does not sufficiently activate the HCN channels, the blocking effect may be underestimated. Ensure your protocol includes hyperpolarizing steps that robustly activate the Ih current.

  • pH of Solutions: The solubility and stability of many compounds are pH-dependent. Verify the pH of your physiological solutions, as significant deviations can alter both the compound's efficacy and the channel's gating properties.

  • Off-Target Effects: At higher concentrations, Zatebradine may have off-target effects, such as inhibiting AV nodal conduction or altering action potential duration. These effects could confound your results. It is crucial to perform dose-response experiments to identify the optimal concentration range.

Issue 2: High Variability in IC50 Values Between Experiments

• Question: My calculated IC50 value for Zatebradine on a specific HCN isoform varies significantly from day to day. How can I improve the reproducibility of my results?

• Answer: High variability in potency measurements often points to subtle inconsistencies in the experimental protocol or reagents.

  • Consistent Cell Passage Number: If using a heterologous expression system (e.g., HEK293 or CHO cells), use cells within a consistent and low passage number range. Prolonged culturing can lead to changes in cell physiology and channel expression levels.

  • Temperature Control: HCN channel kinetics are temperature-sensitive. Maintaining a consistent temperature in the recording chamber is critical for reproducible measurements. Cell culture at 30°C has been shown to be critical for detecting HCN4-dependent inward currents in some systems.

  • Accurate Pipetting and Dilutions: Ensure meticulous preparation of serial dilutions for your dose-response curve. Small errors in concentration can lead to significant shifts in the calculated IC50.

  • Perfusion System: Check that your perfusion system allows for complete and rapid exchange of the solution in the recording chamber. A slow or incomplete exchange can lead to an underestimation of the drug's effect.

Issue 3: Difficulty Isolating HCN Currents from Other Conductances

• Question: I am working with native cells that express multiple types of ion channels. How can I be sure that the current I am measuring is predominantly from HCN channels and that Zatebradine's effect is specific?

• Answer: Pharmacological and biophysical isolation is key to studying a specific channel type in a native system.

  • Biophysical Isolation: HCN channels have a unique biophysical signature: they are activated by membrane hyperpolarization. Your voltage protocol should be designed to leverage this property.

  • Pharmacological Blockers: Use a cocktail of other ion channel blockers to eliminate contaminating currents. For example, use tetrodotoxin (TTX) to block voltage-gated sodium channels and BaCl₂ or CsCl to block inwardly rectifying potassium (Kir) channels.

  • Control Experiments: Always perform control experiments with a known selective HCN blocker, like ZD7288, to confirm the identity of the Ih current. However, be aware that even ZD7288 can have off-target effects at higher concentrations.

Experimental Protocols & Visualizations

Protocol: Whole-Cell Patch-Clamp Recording of HCN Currents

This protocol outlines a general method for recording HCN currents from cells heterologously expressing a specific HCN isoform.

• Cell Preparation: Plate cells expressing the target HCN isoform onto glass coverslips 24-48 hours before the experiment.

• Solutions:

  • External Solution (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

  • Internal (Pipette) Solution (in mM): 130 K-Aspartate, 10 NaCl, 1 MgCl₂, 10 EGTA, 10 HEPES, 5 Mg-ATP, 0.5 Na-GTP. Adjust pH to 7.2 with KOH.

• Recording:

  • Establish a whole-cell patch-clamp configuration.

  • Hold the cell at a depolarized potential (e.g., -40 mV) where HCN channels are closed.

  • Apply a series of hyperpolarizing voltage steps (e.g., from -50 mV to -140 mV in 10 mV increments) to elicit the Ih current.

  • Record baseline currents in the external solution.

  • Perfuse the chamber with the external solution containing the desired concentration of Zatebradine and repeat the voltage protocol after the effect has reached a steady state (typically 3-5 minutes).

• Data Analysis:

  • Measure the amplitude of the steady-state inward current at the end of each hyperpolarizing step.

  • Calculate the percentage of current inhibition by Zatebradine at each voltage.

  • For dose-response analysis, plot the percentage of inhibition against the Zatebradine concentration and fit the data with a Hill equation to determine the IC50.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. adooq.com [adooq.com]
• 4. HCN Channels Modulators: The Need for Selectivity - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of Zatebradine and Ivabradine on HCN4 Channels

A comprehensive guide for researchers and drug development professionals on the pharmacological profiles of two key HCN4 channel inhibitors.

This guide provides a detailed comparative analysis of Zatebradine and Ivabradine, two significant bradycardic agents that exert their effects through the inhibition of Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels, with a particular focus on the HCN4 isoform, the primary driver of the pacemaker "funny" current (If) in the sinoatrial node.[1][2]

Mechanism of Action

Both Zatebradine and Ivabradine are potent inhibitors of HCN channels.[3][4][5] They function by directly blocking the ion-conducting pore of the channel from the intracellular side, thereby reducing the If current. This inhibition slows the rate of diastolic depolarization in sinoatrial node cells, leading to a reduction in heart rate. Ivabradine is a derivative of Zatebradine.

A key distinction in their mechanism lies in their state-dependent blockade. Ivabradine is primarily an open-channel blocker of hHCN4, meaning it binds with higher affinity when the channel is in its open conformation. This property contributes to its use-dependent effect, where its blocking efficacy increases with higher heart rates. In contrast, the block by Zatebradine is not current-dependent. For other HCN isoforms, such as mHCN1, Ivabradine has been shown to act as a closed-channel blocker.

Quantitative Comparison of Potency

The inhibitory potency of Zatebradine and Ivabradine on HCN4 and other HCN isoforms has been quantified in various studies. The half-maximal inhibitory concentration (IC50) values provide a standardized measure for comparing their efficacy.

Compound	HCN Isoform	Reported IC50 (µM)	Cell Line
Zatebradine	hHCN1	1.83	HEK293
hHCN2	2.21	HEK293
hHCN3	1.90	-
hHCN4	1.88	HEK293
General HCN	1.96	-
Ivabradine	hHCN4	0.5	CHO
hHCN4	2.0	HEK293
hHCN4	2.1	HEK293
mHCN1	0.94	HEK293
General HCN	~0.5 - 2.5	-

Note: IC50 values can vary between studies due to different experimental conditions, such as temperature, ionic concentrations, and the specific expression system used.

Experimental Protocols

The following describes a typical whole-cell patch-clamp electrophysiology protocol used to assess the inhibitory effects of Zatebradine and Ivabradine on HCN4 channels expressed in a heterologous system (e.g., HEK293 or CHO cells).

Cell Culture and Transfection:

• HEK293 or CHO cells are cultured in appropriate media (e.g., DMEM supplemented with 10% FBS).

• Cells are transiently or stably transfected with a plasmid containing the coding sequence for the human HCN4 channel. A fluorescent reporter protein (e.g., GFP) may be co-transfected to identify successfully transfected cells.

• Electrophysiological recordings are typically performed 24-48 hours post-transfection.

Electrophysiological Recording:

• Whole-cell patch-clamp recordings are performed at room temperature or near-physiological temperature.

• The extracellular (bath) solution typically contains (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, adjusted to pH 7.4 with NaOH.

• The intracellular (pipette) solution typically contains (in mM): 130 K-aspartate, 10 NaCl, 2 MgCl2, 10 HEPES, 5 EGTA, 2 ATP-Mg, 0.1 GTP-Na, adjusted to pH 7.2 with KOH.

• HCN4 currents are elicited by hyperpolarizing voltage steps from a holding potential of around -40 mV to test potentials ranging from -50 mV to -140 mV.

• To assess use-dependency, repetitive activation protocols are employed where the hyperpolarizing pulses are applied at different frequencies.

Drug Application:

• Zatebradine or Ivabradine is dissolved in the extracellular solution to the desired concentrations.

• The drug-containing solution is perfused onto the recorded cell.

• The effect of the drug is measured as the percentage of current inhibition at a specific test potential after the block has reached a steady state.

Data Analysis:

• Dose-response curves are generated by plotting the percentage of current inhibition against the drug concentration.

• The IC50 and Hill coefficient are determined by fitting the dose-response data with the Hill equation.

Visualizations

Experimental Workflow

Caption: Workflow for assessing HCN4 channel inhibition.

Signaling Pathway

References

• 1. Frontiers | The Hyperpolarization-Activated Cyclic-Nucleotide-Gated Channel Blocker Ivabradine Does Not Prevent Arrhythmias in Catecholaminergic Polymorphic Ventricular Tachycardia [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Ivabradine hydrochloride | HCN Channels | Tocris Bioscience [tocris.com]

Validating the Specificity of Zatebradine for HCN Channels: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Zatebradine's performance against other common Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channel blockers. The following sections present supporting experimental data, detailed methodologies for key experiments, and visualizations of relevant biological pathways and experimental workflows to aid in the validation of Zatebradine's specificity.

Comparative Analysis of HCN Channel Blockers

The following table summarizes the inhibitory potency (IC50) of Zatebradine and alternative HCN channel blockers against the four HCN isoforms. Lower IC50 values indicate higher potency.

Compound	HCN1 (μM)	HCN2 (μM)	HCN3 (μM)	HCN4 (μM)	General HCN IC50 (μM)	Reference
Zatebradine	1.83	2.21	1.90	1.88	1.96	[1][2]
Ivabradine	~2.0 (hHCN1)	-	-	~0.94 (hHCN4)	2.25	[3]
Cilobradine	-	-	-	-	0.99	[3]
ZD7288	15.2	-	-	47.3	-	[1]

Key Observation: Zatebradine, along with Ivabradine and Cilobradine, demonstrates potent blockade of all HCN channel isoforms with similar efficacy, indicating a lack of significant isoform selectivity. ZD7288 also blocks HCN channels but with varying potency across isoforms.

Off-Target Activity Profile

A critical aspect of validating a compound's specificity is assessing its activity on other ion channels. This table provides a summary of the known off-target effects of Zatebradine and its alternatives.

Compound	Off-Target Channel(s)	Effect (IC50/K_d)	Reference
Zatebradine	Voltage-gated K+ channels (IK), specifically hKv1.5	Blocks (K_d = 1.86 μM)
L-type Ca2+ channels (ICa)	Little to no activity
Ivabradine	hKv1.5 (potassium channel)	Blocks (IC50 = 29.0 μM)
Nav1.5 (sodium channel)	Inhibits (IC50 = 30 μM)
T-type Ca2+ channels	No detectable effect at 10 μM
L-type Ca2+ channels	Slight decrease (<20%) at 3 μM
ZD7288	Na+ channels (in DRG neurons)	Blocks (IC50 = 1.17 μM)
T-type Ca2+ channels (in hippocampal pyramidal cells)	Blocks
Delayed rectifier K+ current (IK)	No significant effect

Summary of Specificity: While Zatebradine is a potent HCN channel blocker, it also exhibits activity against certain voltage-gated potassium channels at similar concentrations. Ivabradine shows a degree of selectivity for HCN channels over other ion channels, with off-target effects generally occurring at higher concentrations. ZD7288, a widely used research tool, displays significant off-target effects on sodium and calcium channels, sometimes with higher potency than for HCN channels, raising concerns about its specificity.

Experimental Protocols

The following section details a standard methodology for validating the specificity of HCN channel blockers using whole-cell patch-clamp electrophysiology.

Whole-Cell Patch-Clamp Electrophysiology for Assessing HCN Channel Blockade

This protocol is designed to measure the effect of a compound on the current flowing through HCN channels expressed in a heterologous system (e.g., HEK293 cells) or in native cells (e.g., sinoatrial node cells).

I. Cell Preparation:

• Culture cells stably or transiently expressing the desired human HCN isoform (HCN1, HCN2, HCN3, or HCN4).

• Plate cells onto glass coverslips 24-48 hours before the experiment to achieve 50-70% confluency.

II. Solutions:

• External Solution (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

• Internal (Pipette) Solution (in mM): 130 K-Aspartate, 10 NaCl, 2 MgCl₂, 1 CaCl₂, 10 EGTA, 10 HEPES, 5 Mg-ATP, 0.5 Na-GTP. Adjust pH to 7.2 with KOH.

• Compound Preparation: Prepare stock solutions of Zatebradine and other blockers in a suitable solvent (e.g., DMSO or water). Make fresh serial dilutions in the external solution on the day of the experiment.

III. Electrophysiological Recording:

• Transfer a coverslip with cells to the recording chamber on an inverted microscope and perfuse with the external solution.

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.

• Establish a giga-ohm seal (>1 GΩ) between the patch pipette and the cell membrane.

• Rupture the cell membrane to achieve the whole-cell configuration.

• Clamp the cell membrane potential at a holding potential where HCN channels are closed (e.g., -40 mV).

• To elicit HCN currents (I_h_), apply hyperpolarizing voltage steps (e.g., from -50 mV to -140 mV in 10 mV increments for 2-4 seconds).

• Record the resulting inward currents using an patch-clamp amplifier and appropriate data acquisition software.

IV. Data Analysis:

• Measure the peak inward current amplitude at each voltage step in the absence (control) and presence of different concentrations of the test compound.

• Construct a concentration-response curve by plotting the percentage of current inhibition against the compound concentration.

• Fit the concentration-response curve with the Hill equation to determine the IC50 value.

• To assess off-target effects, repeat the protocol on cells expressing other ion channels (e.g., Nav1.5, Kv11.1, Cav1.2).

Visualizations

Signaling Pathway of HCN Channels

Caption: HCN channel activation by hyperpolarization and cAMP.

Experimental Workflow for Validating Blocker Specificity

Caption: Workflow for assessing HCN channel blocker specificity.

References

• 1. Whole Cell Patch Clamp Protocol [protocols.io]
• 2. Whole-cell patch-clamp recording and parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Off-target effects in CRISPR/Cas9 gene editing - PMC [pmc.ncbi.nlm.nih.gov]

Zatebradine's Potency on HCN Channels: A Cross-Study Comparison of IC50 Values

Zatebradine, a bradycardic agent, is a known inhibitor of hyperpolarization-activated cyclic nucleotide-gated (HCN) channels. An examination of data from multiple studies reveals a consistent profile of its inhibitory activity across different HCN channel isoforms. This guide provides a comparative summary of the half-maximal inhibitory concentration (IC50) values of Zatebradine and details the experimental methodologies used to determine this quantitative measure of potency.

Comparative IC50 Values of Zatebradine

The inhibitory effect of Zatebradine on HCN channels has been quantified in several studies. The reported IC50 values, representing the concentration of Zatebradine required to inhibit 50% of the HCN channel current, are summarized in the table below.

Target	IC50 Value (µM)	Expression System	Reference
Overall HCN Channel	1.96	Not specified	[1][2][3][4][5]
Human HCN1	1.83	HEK293 cells
Human HCN2	2.21	HEK293 cells
Human HCN3	1.90	HEK293 cells
Human HCN4	1.88	HEK293 cells
Human HCN4	4.4	Xenopus oocytes
hKv1.5	1.86 (KD)	Ltk- cells
Cardiac Pacemaker Current (If)	0.48 (Kd)	Rabbit sino-atrial node cells

Zatebradine demonstrates non-selective inhibition of all four human HCN channel isoforms (HCN1-4) with IC50 values in the low micromolar range when expressed in HEK293 cells. Notably, a different IC50 value was reported for HCN4 when expressed in Xenopus oocytes, which may be attributable to differences in the expression system. Beyond its effects on HCN channels, Zatebradine also exhibits inhibitory activity on the hKv1.5 potassium channel with a dissociation constant (KD) of 1.86 µM. In native tissue, the use-dependent blockade of the cardiac pacemaker current in rabbit sino-atrial node cells shows a Kd of 480 nM.

Experimental Protocols

The determination of IC50 values for Zatebradine on HCN channels typically involves whole-cell patch-clamp electrophysiology on cells heterologously expressing specific HCN channel isoforms. The following is a generalized protocol based on common practices described in the cited literature.

Cell Culture and Transfection:

• Cell Line: Human Embryonic Kidney (HEK293) cells are a commonly used cell line for their robust growth and high transfection efficiency.

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), penicillin (100 U/mL), and streptomycin (100 µg/mL) at 37°C in a humidified atmosphere with 5% CO2.

• Transfection: Cells are transiently transfected with a plasmid DNA vector containing the coding sequence for the desired human HCN channel isoform (e.g., hHCN1, hHCN2, hHCN3, or hHCN4). A co-transfection with a marker gene, such as Green Fluorescent Protein (GFP), is often performed to identify successfully transfected cells for recording. Transfection is typically carried out using a lipid-based transfection reagent. Electrophysiological recordings are then performed 24-48 hours post-transfection.

Electrophysiological Recording:

• Whole-Cell Patch-Clamp: The whole-cell configuration of the patch-clamp technique is used to record ionic currents flowing through the HCN channels in response to controlled changes in the membrane potential.

• Solutions:

  • External (Bath) Solution (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, adjusted to pH 7.4 with NaOH.

  • Internal (Pipette) Solution (in mM): 130 K-aspartate, 10 NaCl, 2 MgCl2, 10 HEPES, 5 EGTA, 2 Mg-ATP, 0.1 Na-GTP, adjusted to pH 7.2 with KOH.

• Voltage Protocol: To elicit HCN channel currents (Ih), the cell membrane is hyperpolarized from a holding potential of -40 mV to a series of test potentials ranging from -50 mV to -140 mV in -10 mV increments.

• Data Acquisition: Currents are recorded using a patch-clamp amplifier and digitized for analysis.

IC50 Determination:

• Drug Application: Zatebradine is dissolved in the external solution at various concentrations. The baseline current is first recorded in the absence of the drug. Subsequently, the cells are perfused with solutions containing increasing concentrations of Zatebradine.

• Data Analysis: The peak current amplitude at a specific hyperpolarizing voltage (e.g., -120 mV) is measured for each Zatebradine concentration. The percentage of current inhibition is calculated relative to the control (drug-free) condition.

• Curve Fitting: The concentration-response data are plotted, and a Hill equation is fitted to the data to determine the IC50 value.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the IC50 value of Zatebradine on HCN channels.

Caption: Workflow for IC50 determination of Zatebradine on HCN channels.

Signaling Pathway Context

HCN channels are key components of the cardiac pacemaker and neuronal signaling pathways. Their activation by membrane hyperpolarization and modulation by cyclic nucleotides (cAMP) are crucial for rhythmic firing. Zatebradine, as an HCN channel blocker, directly interferes with this process.

Caption: Zatebradine's mechanism of action on the HCN channel signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. adooq.com [adooq.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Zatebradine | HCN channels blocker | Hello Bio [hellobio.com]
• 5. medchemexpress.com [medchemexpress.com]

Reproducibility of Zatebradine's Effects on Heart Rate Reduction: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reproducibility of zatebradine's effects on heart rate reduction, with a particular focus on comparing its performance against the more extensively studied alternative, ivabradine. Both agents are selective inhibitors of the hyperpolarization-activated cyclic nucleotide-gated (HCN) channels, which play a crucial role in regulating pacemaker activity in the sinoatrial node. By inhibiting the If current, these drugs effectively lower heart rate.[1][2] This guide summarizes quantitative data from various studies, details relevant experimental protocols, and visualizes key pathways and workflows to aid in research and development.

Comparative Efficacy in Heart Rate Reduction

The following table summarizes the heart rate reduction effects of zatebradine and ivabradine as reported in various clinical and preclinical studies. It is important to note that data on zatebradine is less extensive than for ivabradine, which has been the subject of large-scale clinical trials.

Drug	Dose	Study Population/Model	Baseline Heart Rate (bpm)	Heart Rate Reduction (bpm)	Percentage Reduction	Study Reference
Zatebradine	150 µg/kg (i.v.)	Anesthetized rabbits	Not specified	Dose-dependent reduction	Not specified	[3]
750 µg/kg (i.v.)	Anesthetized rabbits	Not specified	Dose-dependent reduction	Not specified	[3]
Ivabradine	5 mg twice daily	Patients with stable coronary artery disease	77 ± 7	12	~15.6%	[4]
7.5 mg twice daily	Patients with stable coronary artery disease	70.2 ± 8.3	11.4	~16.2%
10 mg twice daily	Patients with stable coronary artery disease	≥ 70	Not specified	Not specified
0.3 mg/kg (i.v.)	Anesthetized swine	122.7 ± 17.3	34.3	~28%
1 µM	Isolated rabbit hearts	272 ± 14	77	~28.3%
5-10 mg twice daily	Patients with chronic stable angina	Not specified	Equivalent to beta-blockers	Not specified
5 mg twice daily (initial)	Patients with heart failure (SHIFT trial)	≥ 70	Mean reduction of 15.2	Not specified

Note: The data presented is aggregated from different studies with varying methodologies and patient populations, which may affect direct comparability.

Experimental Protocols

To ensure the reproducibility of findings, detailed experimental protocols are crucial. Below are representative methodologies for assessing the effects of heart rate-lowering agents in both preclinical and clinical settings.

Preclinical Model: Langendorff-perfused Isolated Heart

This protocol is designed to assess the direct effects of a drug on the intrinsic heart rate, independent of systemic neural and hormonal influences.

• Animal Model: Male New Zealand White rabbits (2.5-3.0 kg).

• Anesthesia: Intravenous administration of sodium pentobarbital (30 mg/kg).

• Heart Extraction: Following heparinization (500 IU/kg), a thoracotomy is performed, and the heart is rapidly excised and placed in ice-cold Krebs-Henseleit solution.

• Langendorff Perfusion: The aorta is cannulated, and the heart is retrogradely perfused with Krebs-Henseleit solution (gassed with 95% O2 / 5% CO2, maintained at 37°C and a constant pressure of 75 mmHg).

• Heart Rate Measurement: A force transducer is attached to the apex of the ventricle to record cardiac contractions, from which the heart rate is derived. Alternatively, epicardial electrodes can be used to record a surface electrocardiogram.

• Drug Administration: After a stabilization period of 20-30 minutes, the drug (e.g., zatebradine or ivabradine) is added to the perfusate at desired concentrations.

• Data Analysis: Heart rate is recorded continuously. The percentage change in heart rate from baseline is calculated for each drug concentration to determine the dose-response relationship.

Clinical Trial: Double-Blind, Placebo-Controlled Study in Patients with Stable Angina

This protocol outlines a typical design for evaluating the efficacy and safety of a heart rate-lowering agent in a human population.

• Patient Population: Patients aged 18 years or older with a documented history of stable coronary artery disease and a resting heart rate of ≥ 70 beats per minute.

• Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group study.

• Randomization: Patients are randomly assigned to receive either the investigational drug (e.g., zatebradine or ivabradine) or a matching placebo.

• Dosing Regimen: The drug is administered orally, typically twice daily. The dose may be up-titrated at specified intervals to achieve a target heart rate (e.g., 55-60 bpm).

• Heart Rate Monitoring: Resting heart rate is measured at baseline and at regular follow-up visits using a 12-lead electrocardiogram (ECG). Ambulatory 24-hour Holter monitoring may also be used for a more comprehensive assessment.

• Efficacy Endpoints: The primary efficacy endpoint is the change in resting heart rate from baseline to the end of the treatment period. Secondary endpoints may include changes in exercise tolerance and frequency of angina attacks.

• Statistical Analysis: An intention-to-treat analysis is typically performed. The difference in the mean change in heart rate between the active treatment and placebo groups is analyzed using appropriate statistical tests (e.g., ANCOVA), adjusting for baseline heart rate.

Signaling Pathways and Experimental Workflows

Visualizing the underlying mechanisms and experimental processes can provide a clearer understanding of the drug's action and the methods used to evaluate it.

Caption: Signaling pathway of Zatebradine/Ivabradine in the sinoatrial node.

The diagram above illustrates the mechanism of action of zatebradine and ivabradine. These drugs directly inhibit the HCN4 channel, which is responsible for the If "funny" current in the sinoatrial node pacemaker cells. This inhibition slows the rate of diastolic depolarization, leading to a decrease in the action potential firing rate and consequently, a reduction in heart rate.

Caption: Workflow for assessing the reproducibility of heart rate reduction effects.

This workflow outlines the systematic process for evaluating the reproducibility of a drug's effect on heart rate reduction. It involves a thorough literature search, extraction of quantitative data and experimental details, followed by meta-analysis to determine the overall effect size and the consistency of the effect across different studies.

Alternative Heart Rate-Lowering Agents

While zatebradine and ivabradine represent a specific class of heart rate-lowering agents (If inhibitors), other drug classes are also used to control heart rate, each with different mechanisms of action and side-effect profiles.

• Beta-blockers (e.g., Metoprolol, Atenolol): These drugs block the effects of adrenaline on the heart, reducing heart rate and blood pressure. They are a first-line treatment for many cardiovascular conditions.

• Non-dihydropyridine Calcium Channel Blockers (e.g., Verapamil, Diltiazem): These agents slow the electrical conduction in the heart, thereby reducing heart rate. They also have vasodilatory effects, leading to a reduction in blood pressure.

• Digoxin: This cardiac glycoside increases vagal tone to the sinoatrial node, resulting in a decreased heart rate. It is primarily used in patients with heart failure and atrial fibrillation.

• Angiotensin-Converting Enzyme (ACE) Inhibitors: While primarily used for their blood pressure-lowering effects, ACE inhibitors do not typically cause a compensatory increase in heart rate and have been shown to be effective in reducing cardiovascular events.

References

• 1. Properties of ivabradine-induced block of HCN1 and HCN4 pacemaker channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Zatebradine vs. Cilobradine: A Comparative Guide to Use-Dependent Blockade of the I-f Current

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Zatebradine and Cilobradine, two key bradycardic agents that exhibit a use-dependent blockade of the hyperpolarization-activated "funny" current (I-f), crucial for cardiac pacemaker activity. The information presented is collated from experimental data to assist researchers in understanding the nuanced differences in the mechanism and kinetics of I-f inhibition by these two compounds.

Mechanism of Action: Use-Dependent Blockade

Both Zatebradine and Cilobradine are known inhibitors of the hyperpolarization-activated cyclic nucleotide-gated (HCN) channels, the molecular correlate of the I-f current. Their primary mechanism of action involves a use-dependent blockade , meaning the degree of inhibition increases with the frequency of channel activation. This is a key characteristic for drugs targeting cardiac pacemaking, as it allows for a more pronounced effect at higher heart rates.

The prevailing hypothesis is that both drugs access their binding site from the intracellular side of the membrane when the HCN channel is in its open state. The drug molecule then physically occludes the pore, preventing the influx of ions. This "open-channel block" model explains why repeated channel opening (use) enhances the blocking effect.

Proposed mechanism of use-dependent HCN channel blockade.

Comparative Performance: Experimental Data

Experimental evidence directly comparing Zatebradine and Cilobradine demonstrates key differences in their blocking and unblocking kinetics. A seminal study by Van Bogaert and Pittoors (2003) using sheep Purkinje fibers and rabbit sino-atrial node cells revealed that Cilobradine induces a stronger and faster use-dependent blockade of the I-f current compared to Zatebradine [1]. Conversely, the recovery from blockade is significantly faster for Zatebradine [1].

This suggests that while Cilobradine may be more potent in its rate-slowing effect during periods of high channel activity, Zatebradine allows for a quicker restoration of the baseline I-f current upon cessation of frequent stimulation.

Quantitative Data Summary

Parameter	Zatebradine	Cilobradine	Key Observations
Use-Dependent Block	Present	Present	Both drugs exhibit use-dependent blockade of the I-f current.
Onset of Block	Slower	Faster	Cilobradine demonstrates a more rapid onset of use-dependent block[1].
Potency of Block	Less Potent	More Potent	Cilobradine produces a stronger use-dependent blockade than Zatebradine[1].
Recovery from Block	Faster	Slower	Zatebradine shows a significantly faster recovery from blockade[1].
IC50 (HCN1)	1.83 µM	Not specified in comparative studies	Data from separate studies.
IC50 (HCN2)	2.21 µM	Not specified in comparative studies	Data from separate studies.
IC50 (HCN4)	1.88 µM	Not specified in comparative studies	Data from separate studies.

Experimental Protocols

The investigation of the use-dependent blockade of the I-f current by Zatebradine and Cilobradine typically employs voltage-clamp techniques, such as the two-microelectrode voltage-clamp or the whole-cell patch-clamp method.

Representative Experimental Workflow

Typical experimental workflow for assessing use-dependent blockade.

Detailed Methodologies

1. Cell Preparation:

• Sino-atrial node cells: Typically isolated from rabbit hearts by enzymatic digestion.

• Purkinje fibers: Dissected from sheep hearts.

2. Electrophysiological Recording:

• Technique: Whole-cell patch-clamp for isolated cells or two-microelectrode voltage-clamp for multicellular preparations.

• Amplifier and Digitizer: Standard equipment for electrophysiological recordings.

• Pipettes: Borosilicate glass pipettes with a resistance of 2-5 MΩ when filled with intracellular solution.

3. Solutions:

• Intracellular Solution (for patch-clamp, in mM): 130 KCl, 10 NaCl, 0.5 MgCl₂, 1 EGTA, 5 HEPES, 3 MgATP, and 0.5 NaGTP, with the pH adjusted to 7.2 with KOH.

• Extracellular Solution (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 HEPES, and 10 Glucose, with the pH adjusted to 7.4 with NaOH. To isolate the I-f current, other channel blockers (e.g., for Na⁺, K⁺, and Ca²⁺ currents) may be added.

4. Voltage-Clamp Protocol for Use-Dependency:

• Holding Potential: Cells are typically held at a potential where I-f is deactivated, for example, -40 mV.

• Test Pulses: A train of hyperpolarizing voltage steps is applied to activate the I-f current. The duration and frequency of these pulses are critical for inducing use-dependent block. A typical protocol might involve stepping to -100 mV for 500 ms at a frequency of 1-2 Hz.

• Recovery Protocol: Following the pulse train, the membrane potential is held at a hyperpolarized level (e.g., -100 mV) for a prolonged period to measure the time course of recovery from the block.

5. Data Analysis:

• The amplitude of the I-f current is measured at the end of each hyperpolarizing pulse in the train.

• The time course of the onset of the block is determined by plotting the progressive reduction in current amplitude against the pulse number or time.

• The time course of recovery from the block is measured by fitting an exponential function to the increase in current amplitude during the recovery period.

Conclusion

Both Zatebradine and Cilobradine are effective use-dependent blockers of the I-f current, a property that makes them valuable tools in cardiovascular research and as potential therapeutic agents. The primary distinction lies in their kinetics: Cilobradine exhibits a faster onset and more potent block, while Zatebradine demonstrates a more rapid recovery. The choice between these two compounds will, therefore, depend on the specific requirements of the research, with Cilobradine being more suitable for achieving a rapid and strong reduction in heart rate and Zatebradine offering a more readily reversible effect. Further research with direct, quantitative comparisons under identical experimental conditions is warranted to fully elucidate the subtle differences in their interactions with the various HCN channel isoforms.

References

• 1. Patch-clamp fluorometry–based channel counting to determine HCN channel conductance - PMC [pmc.ncbi.nlm.nih.gov]

A Meta-Analysis of Zatebradine's Efficacy in Preclinical Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive meta-analysis of the preclinical efficacy of Zatebradine, a bradycardic agent primarily investigated for its heart rate-lowering effects. By summarizing quantitative data from various preclinical models, detailing experimental protocols, and visualizing its mechanism of action, this document serves as a valuable resource for researchers in cardiovascular pharmacology.

I. Executive Summary

Zatebradine is a potent inhibitor of the hyperpolarization-activated cyclic nucleotide-gated (HCN) channels, which are responsible for the "funny" current (If) in the sinoatrial (SA) node of the heart. This inhibition leads to a dose-dependent reduction in heart rate. Preclinical studies in various animal models, including canines, rabbits, and mice, have consistently demonstrated its efficacy in slowing sinus rhythm. This guide presents a comparative analysis of Zatebradine's electrophysiological effects, its potency in comparison to other HCN channel blockers like Ivabradine, and detailed methodologies from key preclinical trials.

II. Data Presentation: Quantitative Efficacy of Zatebradine

The following tables summarize the key quantitative findings from preclinical studies on Zatebradine, providing a comparative overview of its potency and effects across different models and experimental conditions.

Table 1: Potency of Zatebradine in Preclinical Models

Parameter	Species/Model	Value	Reference(s)
IC50 (HCN Channel Block)	Cloned Human HCN Channels	1.96 µM	[1]
IC50 (Electrophysiological Effects)	Anesthetized Dogs	0.23 mg/kg	[2]
ED50 (Heart Rate Reduction)	Mice	1.8 mg/kg	[1]
EC50 (AH Interval Prolongation)	Anesthetized Dogs	0.58 mg/kg	[2]
EC50 (Atrial Effective Refractory Period)	Anesthetized Dogs	0.69 mg/kg	[2]
EC50 (Action Potential Duration)	Anesthetized Dogs	0.76 mg/kg
KD (hKv1.5 Channel Block)	Ltk- cells (transfected)	1.86 +/- 0.14 µmol/L

Table 2: Dose-Dependent Effects of Zatebradine on Cardiac Parameters in Canines

Dose	Effect on Cardiac Cycle Length	Effect on Ventricular Effective Refractory Period	Reference(s)
0.0625 mg/kg	Significant, dose-related increase	Minor increase (13%)
0.125 mg/kg	Significant, dose-related increase	Minor increase (13%)
0.25 mg/kg	Significant, dose-related increase	Minor increase (13%)
0.25 mg/kg (IV)	19% reduction in ventricular rhythm rate (in MI model)	-
0.5 mg/kg (IV)	-	Increased left ventricular ERP
1.0 mg/kg (IV)	26% reduction in ventricular rhythm rate (in MI model)	-
0.1-3 µmol/kg (IV)	Decreased heart rate	No effect on other cardiac responses to sympathetic stimulation
1 µmol/kg	28% inhibition of basal heart rate; 85% inhibition of chronotropic response to sympathetic stimulation	-

Table 3: Comparative Efficacy of Zatebradine and Alternatives

Drug	Species/Model	Key Finding	Reference(s)
Zatebradine	Rabbit Purkinje Fibers	Dose-dependent increase in APD90
Ivabradine	Rabbit Purkinje Fibers	Less pronounced increase in APD90 compared to Zatebradine at 3 µM
Zatebradine	Anesthetized Rabbits	Reduced incidence of ventricular fibrillation from 36% to 18% at 750 µg/kg
Verapamil	Anesthetized Rabbits	Reduced incidence of ventricular fibrillation to 0% at 750 µg/kg
Zatebradine	Cloned Human HCN Channels	IC50 of 1.96 µM
Ivabradine	Cloned Human HCN Channels	IC50 of 2.25 µM
Cilobradine	Cloned Human HCN Channels	IC50 of 0.99 µM

III. Experimental Protocols

This section outlines the methodologies employed in key preclinical studies to evaluate the efficacy of Zatebradine.

Canine Electrophysiology Studies

• Animal Model: Anesthetized and autonomically denervated mongrel dogs of either sex. In some studies, conscious dogs with surgically induced myocardial infarction were used.

• Drug Administration: Zatebradine was administered intravenously in incremental doses.

• Electrophysiological Measurements:

  • Sinus Node Function: Assessed using recorded sinus node electrograms and mathematical models to evaluate sinoatrial conduction time (SACT) and suppression of automaticity.

  • Standard Electrophysiological Parameters: Included measurements of cardiac cycle length, effective refractory periods of different cardiac tissues (atria, ventricles, AV node), and conduction intervals (AH, HV).

  • Monophasic Action Potential Duration: Recorded from the ventricle to assess repolarization.

  • Programmed Stimulation: Used to induce and assess the effects of Zatebradine on sustained ventricular tachycardia in the myocardial infarction model.

Rabbit Sinoatrial Node Cell Studies

• Preparation: Isolated single pacemaker cells from the sinoatrial node of rabbit hearts.

• Technique: Whole-cell patch-clamp technique was used to record ionic currents.

• Currents Measured: The primary focus was on the pacemaker "funny" current (If). The effects on other currents, such as the L-type calcium current and delayed rectifier potassium current, were also investigated.

• Analysis: The use-dependent block of the If channel was a key aspect of the analysis.

In Vitro Studies on Cloned Ion Channels

• Cell Line: Ltk- cells transfected with the coding sequence for cloned human cardiac K+ delayed rectifier currents (hKv1.5).

• Technique: Whole-cell patch-clamp recordings.

• Analysis: The study investigated the time-, state-, use-, and voltage-dependent block of the channels by Zatebradine, determining its apparent KD.

IV. Mechanism of Action and Signaling Pathways

Zatebradine's primary mechanism of action is the selective inhibition of the HCN channels in the sinoatrial node. These channels are responsible for generating the If current, a key determinant of the diastolic depolarization slope in pacemaker cells. By blocking this current, Zatebradine slows down the rate of spontaneous depolarization, thereby reducing the heart rate.

Signaling Pathway of Zatebradine's Action

Caption: Mechanism of Zatebradine-induced bradycardia.

Experimental Workflow for Preclinical Evaluation

Caption: Typical preclinical experimental workflow.

V. Comparison with Alternatives

Zatebradine belongs to a class of drugs known as If inhibitors, with Ivabradine being the most clinically prominent alternative. Preclinical studies offer a basis for comparing their efficacy and electrophysiological profiles.

• Potency: In studies on cloned human HCN channels, Zatebradine (IC50: 1.96 µM) and Ivabradine (IC50: 2.25 µM) exhibit comparable potency, while Cilobradine is slightly more potent (IC50: 0.99 µM).

• Action Potential Duration: In rabbit Purkinje fibers, both Zatebradine and verapamil dose-dependently increased the action potential duration at 90% repolarization (APD90). However, a direct comparison showed that at a concentration of 3 µM, Zatebradine had a more pronounced effect on APD90 than Ivabradine.

• Antiarrhythmic Effects: In a rabbit model of ischemia-induced arrhythmias, Zatebradine (750 µg/kg) reduced the incidence of ventricular fibrillation, although it was less effective than verapamil.

• Proarrhythmic Potential: It is important to note that at higher doses, Zatebradine, along with other sinus node inhibitors, has been shown to induce arrhythmia in mice, resembling sick sinus syndrome.

VI. Conclusion

The preclinical data robustly support Zatebradine's efficacy as a heart rate-lowering agent through the specific inhibition of the If current in the sinoatrial node. The quantitative data presented in this guide provide a clear basis for comparing its potency and effects across different experimental models. The detailed experimental protocols offer valuable insights for designing future studies in this area. While Zatebradine shows a comparable in vitro potency to Ivabradine, subtle differences in their effects on other electrophysiological parameters may exist. Further head-to-head preclinical studies would be beneficial to fully elucidate their comparative profiles and to better predict their clinical utility and safety.

References

• 1. Bradycardic and proarrhythmic properties of sinus node inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Acute effects of zatebradine on cardiac conduction and repolarization - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Zatebradine's Mechanism of Action Through Mutagenesis Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Zatebradine with other key hyperpolarization-activated cyclic nucleotide-gated (HCN) channel blockers, focusing on the validation of its mechanism of action through mutagenesis studies. Experimental data is presented to support the comparative analysis, alongside detailed protocols for key experiments.

Introduction to Zatebradine and HCN Channels

Zatebradine is a bradycardic agent that exerts its effect by blocking HCN channels, which are responsible for the pacemaker "funny" current (If) in the heart.[1] Understanding the precise molecular interactions between Zatebradine and HCN channels is crucial for the development of more selective and potent cardiac drugs. Mutagenesis studies, coupled with electrophysiological recordings, are powerful tools for elucidating these interactions. This guide compares Zatebradine with two other well-characterized HCN channel blockers, Ivabradine and ZD7288, to provide a clearer picture of its binding mechanism.

Comparative Analysis of HCN Channel Blockers

Zatebradine, Ivabradine, and ZD7288 are all known to block HCN channels from the intracellular side, binding within the pore of the channel.[2][3] Mutagenesis studies have been instrumental in identifying key amino acid residues in the S6 transmembrane domain and the pore vestibule that are critical for the binding of these drugs. While direct mutagenesis data for Zatebradine is limited, the extensive research on Ivabradine and ZD7288 provides strong evidence for a shared binding site and mechanism.

Data Presentation: Comparative IC50 Values

The following table summarizes the half-maximal inhibitory concentrations (IC50) of Zatebradine, Ivabradine, and ZD7288 on wild-type (WT) and mutant HCN channels. This data highlights the importance of specific residues for drug binding and illustrates the comparative potency of these blockers.

Channel	Drug	IC50 (µM)	Reference
HCN (general)	Zatebradine	1.96	[1]
hHCN4 (WT)	Ivabradine	2.1	[4]
hHCN4 (Y506A)	Ivabradine	57.7
hHCN4 (F509A)	Ivabradine	44.0
hHCN4 (I510A)	Ivabradine	47.7
hHCN4 (Y506A-I510A)	Ivabradine	2213.0
mHCN2 (WT)	ZD7288	~1-2
mHCN2 (I432A)	ZD7288	>100
hHCN1 (WT)	ZD7288	25.8
hHCN1 (M377A)	ZD7288	5.1
hHCN1 (F378A)	ZD7288	587.1
hHCN1 (V379A)	ZD7288	1726.3
Native HCN (DRG neurons)	ZD7288	15
hHCN1	ZD7288	20
hHCN2	ZD7288	41
hHCN3	ZD7288	34
hHCN4	ZD7288	21

Experimental Protocols

Site-Directed Mutagenesis

This protocol describes the generation of point mutations in HCN channel cDNA using a commercially available kit, a common technique for investigating the role of specific amino acid residues in protein function.

Materials:

• Wild-type HCN channel cDNA in a suitable expression vector (e.g., pcDNA3.1)

• QuikChange Site-Directed Mutagenesis Kit (Agilent Technologies) or similar

• Custom mutagenic primers containing the desired mutation

• Competent E. coli cells (e.g., XL1-Blue)

• LB agar plates with appropriate antibiotic

• Plasmid purification kit

Procedure:

• Primer Design: Design two complementary mutagenic primers, typically 25-45 bases in length, containing the desired mutation. The mutation should be in the middle of the primer with at least 10-15 bases of correct sequence on both sides.

• PCR Amplification: Set up the PCR reaction according to the kit manufacturer's instructions. Use the wild-type plasmid as a template and the mutagenic primers to amplify the entire plasmid. The cycling parameters will typically involve an initial denaturation step, followed by 12-18 cycles of denaturation, annealing, and extension.

• DpnI Digestion: Following PCR, digest the parental, methylated DNA template by adding DpnI restriction enzyme directly to the amplification reaction. Incubate at 37°C for 1 hour. DpnI specifically cleaves methylated and hemimethylated DNA, leaving the newly synthesized, unmethylated mutant plasmid intact.

• Transformation: Transform the DpnI-treated DNA into competent E. coli cells. Plate the transformation mixture onto LB agar plates containing the appropriate antibiotic for plasmid selection and incubate overnight at 37°C.

• Plasmid Purification and Sequencing: Select several colonies and grow overnight liquid cultures. Purify the plasmid DNA using a miniprep kit. Verify the presence of the desired mutation and the absence of any other mutations by DNA sequencing.

Whole-Cell Patch-Clamp Electrophysiology

This protocol outlines the recording of ionic currents from HEK293 cells expressing wild-type or mutant HCN channels to assess the functional effects of mutations and the blocking activity of compounds like Zatebradine.

Materials:

• HEK293 cells

• Cell culture reagents (DMEM, FBS, penicillin-streptomycin)

• Transfection reagent (e.g., Lipofectamine)

• Plasmids encoding wild-type or mutant HCN channels and a fluorescent reporter (e.g., GFP)

• Patch-clamp rig (amplifier, micromanipulator, microscope)

• Borosilicate glass capillaries for pipette fabrication

• Extracellular (bath) solution (e.g., in mM: 140 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose, pH 7.4)

• Intracellular (pipette) solution (e.g., in mM: 130 K-aspartate, 10 NaCl, 2 MgCl2, 10 HEPES, 5 EGTA, 2 ATP, 0.1 GTP, pH 7.2)

• Zatebradine and other test compounds

Procedure:

• Cell Culture and Transfection: Culture HEK293 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. One day before recording, transfect the cells with the desired HCN channel plasmid and a GFP plasmid using a suitable transfection reagent.

• Pipette Preparation: Pull patch pipettes from borosilicate glass capillaries using a micropipette puller. The pipette resistance should be 2-5 MΩ when filled with the intracellular solution.

• Recording:

  • Transfer a coverslip with transfected cells to the recording chamber on the microscope stage and perfuse with extracellular solution.

  • Identify transfected cells by GFP fluorescence.

  • Approach a cell with the patch pipette and form a high-resistance seal (GΩ seal) with the cell membrane.

  • Rupture the membrane patch under the pipette tip by applying gentle suction to achieve the whole-cell configuration.

  • Clamp the cell membrane potential at a holding potential where HCN channels are closed (e.g., -40 mV).

  • Apply a series of hyperpolarizing voltage steps (e.g., from -50 mV to -140 mV) to activate the HCN channels and record the resulting currents.

• Drug Application: After obtaining a stable baseline recording, perfuse the recording chamber with the extracellular solution containing the desired concentration of Zatebradine or other blockers. Record the currents again to determine the extent of channel block.

• Data Analysis: Analyze the recorded currents to determine parameters such as current density, voltage-dependence of activation, and the IC50 for drug block. The IC50 is calculated by fitting the concentration-response data with the Hill equation.

Mandatory Visualizations

Caption: Signaling pathway of HCN channel activation and inhibition by Zatebradine.

References

• 1. adooq.com [adooq.com]
• 2. HCN Channels Modulators: The Need for Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of the Molecular Site of Ivabradine Binding to HCN4 Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of the Molecular Site of Ivabradine Binding to HCN4 Channels | PLOS One [journals.plos.org]

A Comparative Guide to the Electrophysiology of Zatebradine and Other Bradycardic Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electrophysiological properties of Zatebradine and other prominent bradycardic agents. The information is supported by experimental data to assist in research and development efforts within the field of cardiac electrophysiology.

Introduction to Bradycardic Agents

Bradycardic agents are a class of drugs that reduce heart rate. Their primary therapeutic applications are in the management of conditions such as chronic stable angina and heart failure, where a reduction in myocardial oxygen demand is beneficial. These agents achieve their effects through various mechanisms, predominantly by modulating the activity of ion channels within the heart's conduction system. This guide focuses on the comparative electrophysiology of Zatebradine, a key member of the "funny" current (If) inhibitors, and contrasts its actions with other If inhibitors as well as agents from different pharmacological classes, including beta-blockers, calcium channel blockers, and cardiac glycosides.

Mechanism of Action: The "Funny" Current (If)

The primary mechanism of action for Zatebradine and its analogues is the inhibition of the hyperpolarization-activated cyclic nucleotide-gated (HCN) channels, which are responsible for the "funny" or pacemaker current (If) in the sinoatrial (SA) node.[1][2] The If current plays a crucial role in the diastolic depolarization phase of the SA node action potential, thereby setting the intrinsic heart rate. By inhibiting this current, these drugs slow the rate of diastolic depolarization, leading to a reduction in heart rate.[2]

Comparative Electrophysiological Data

The following tables summarize the quantitative data on the electrophysiological effects of Zatebradine and other bradycardic agents.

Table 1: Comparative Potency of If Inhibitors on HCN Channels

Compound	HCN Isoform	IC50 (µM)	Species	Reference
Zatebradine	hHCN1	1.83	Human	[1]
hHCN2	2.21	Human	[1]
hHCN3	1.90	Human
hHCN4	1.88	Human
Native If	1.96 (mean)	Mouse
Ivabradine	hHCN1	0.94	Mouse
hHCN2	2.25	Human
hHCN4	2.0	Human
Native If	2.25 (mean)	Mouse
Cilobradine	hHCN1	0.99 (mean)	Human
hHCN2	0.99 (mean)	Human
hHCN3	0.99 (mean)	Human
hHCN4	0.99 (mean)	Human
Native If	0.62	Mouse

Table 2: In Vivo Electrophysiological Effects of If Inhibitors

Compound	Parameter	Species	Dose	Effect	Reference
Zatebradine	Heart Rate	Mouse	ED50: 1.8 mg/kg	Dose-dependent reduction
AH Interval	Dog	> 0.25 mg/kg	Significantly increased
QTc Interval	Dog	> 0.5 mg/kg	Significantly increased
Atrial ERP	Dog	EC50: 0.69 mg/kg	Significantly increased (31%)
Ventricular ERP	Dog	-	Increased
Ivabradine	Heart Rate	Mouse	ED50: 4.7 mg/kg	Dose-dependent reduction
Cilobradine	Heart Rate	Mouse	ED50: 1.2 mg/kg	Dose-dependent reduction

ERP: Effective Refractory Period

Table 3: Comparative Effects of Bradycardic Agents on Sinoatrial Node and Other Electrophysiological Parameters

Drug Class	Agent(s)	Primary Mechanism	Effect on SA Node Automaticity	Effect on AV Nodal Conduction	Other Key Electrophysiological Effects
If Inhibitors	Zatebradine, Ivabradine, Cilobradine	Inhibition of HCN channels (If current)	Decrease	Minimal to modest slowing	Prolongation of APD at higher doses (Zatebradine); Potential for hERG channel block (Ivabradine)
Beta-Blockers	Propranolol, Bisoprolol	β-adrenergic receptor antagonism	Decrease	Slow	Decrease in heart rate variability
Calcium Channel Blockers (Non-dihydropyridine)	Verapamil, Diltiazem	Blockade of L-type calcium channels	Decrease	Slow	Negative inotropic effect
Cardiac Glycosides	Digoxin	Inhibition of Na+/K+-ATPase pump	Decrease (vagally mediated)	Slow (vagally mediated)	Shortens atrial and ventricular refractory periods

Signaling Pathways and Experimental Workflows

Signaling Pathway of If Inhibition

The primary signaling pathway for Zatebradine and other If inhibitors involves the direct blockade of HCN channels in the sinoatrial node.

References

• 1. Ivabradine prolongs phase 3 of cardiac repolarization and blocks the hERG1 (KCNH2) current over a concentration-range overlapping with that required to block HCN4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Electrophysiological actions of calcium antagonists in the heart - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Zatebradine

This guide provides crucial safety, handling, and disposal information for laboratory professionals working with Zatebradine. Adherence to these procedures is vital for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

Consistent and correct use of Personal Protective Equipment is the first line of defense against potential exposure. Although Zatebradine is not classified as a hazardous substance under the Globally Harmonized System (GHS), standard laboratory precautions should always be observed[1][2][3].

PPE Category	Specification	Rationale
Eye Protection	Safety goggles with side-shields or eyeshields	Protects eyes from potential splashes or aerosolized particles of Zatebradine powder[3].
Hand Protection	Impermeable chemical-resistant gloves	Prevents direct skin contact. It is recommended to inspect gloves for integrity before use and to employ proper removal techniques to avoid contamination.
Body Protection	Laboratory coat or impervious clothing	Minimizes the risk of contaminating personal clothing and skin.
Respiratory Protection	Generally not required for small quantities in well-ventilated areas. A NIOSH-approved N95 respirator may be used if dust formation is unavoidable.	Provides protection against inhalation of airborne particles.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Zatebradine will minimize risks and ensure procedural consistency.

• Preparation :

  • Ensure a designated, clean, and well-ventilated workspace.

  • Verify that a safety shower and eyewash station are accessible.

  • Assemble all necessary equipment and reagents before handling the compound.

• Donning PPE :

  • Put on a lab coat, ensuring it is fully buttoned.

  • Wear safety goggles.

  • Wash hands thoroughly and then put on gloves.

• Handling Zatebradine Powder :

  • Handle Zatebradine in a fume hood or at a workstation with appropriate exhaust ventilation to minimize dust formation.

  • When weighing, use a spatula to carefully transfer the powder. Avoid creating dust clouds.

  • For solution preparation, add the powder to the solvent slowly. Zatebradine hydrochloride is soluble in water at >10 mg/mL.

• Post-Handling :

  • Securely close the Zatebradine container.

  • Decontaminate the work surface.

  • Properly dispose of any contaminated materials (see Disposal Plan).

  • Remove gloves using the proper technique and dispose of them.

  • Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Zatebradine and associated waste is critical to prevent environmental contamination.

• Unused Zatebradine : Dispose of in a suitable, closed, and labeled container in accordance with local, state, and federal regulations for chemical waste.

• Contaminated Materials : All disposable items that have come into contact with Zatebradine, such as gloves, pipette tips, and weighing papers, should be placed in a sealed container and disposed of as chemical waste.

• Aqueous Waste : Do not pour Zatebradine solutions down the drain. Zatebradine is considered slightly hazardous to water. Collect all aqueous waste containing Zatebradine in a designated, labeled waste container for chemical disposal.

Visualizing Zatebradine's Mechanism of Action

Zatebradine functions as a blocker of hyperpolarization-activated cyclic nucleotide-gated (HCN) channels. These channels are crucial in controlling pacemaker activity in the heart and brain. The following diagram illustrates the inhibitory effect of Zatebradine on the HCN channel signaling pathway.

Zatebradine's inhibitory action on HCN channels.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]